[3,4,5-Tris(dodecyloxy)phenyl]methanol

• CAS: 138433-00-8

Core Science & Biosynthesis

Supramolecular Self-Assembly of [3,4,5-Tris(dodecyloxy)phenyl]methanol: Mechanisms, Phase Behavior, and Experimental Protocols

Executive Summary[3,4,5-Tris(dodecyloxy)phenyl]methanol—frequently referred to in the literature as 3,4,5-tris(dodecyloxy)benzyl alcohol or the (3,4,5)12G1−CH2​OH dendron—is a foundational building block in bottom-up nanotechnology. As a classic "Percec-type" tapered (wedge-shaped) amphiphile, it is extensively utilized to engineerdendrimersomes, supramolecular polymers, and complex liquid-crystalline arrays[1]. This whitepaper dissects the physicochemical driving forces that dictate its self-assembly, maps its phase behavior, and provides field-proven, self-validating experimental protocols for its synthesis and supramolecular organization.

The Physics of Self-Assembly: Molecular Architecture

The self-assembly of[3,4,5-Tris(dodecyloxy)phenyl]methanol is not random; it is a highly deterministic process driven by the molecule's precise architectural asymmetry. The mechanism relies on three synergistic forces:

• Microphase Segregation (Nanosegregation): The molecule consists of an incompatible hydrophilic apex (the hydroxymethyl group) and a hydrophobic periphery (three C12​ aliphatic chains). When dissolved in a solvent or heated to a melt, these distinct regions undergo1[1].

• Apex Hydrogen Bonding (Nucleation): The terminal −OH group acts as a directional anchor. Intermolecular hydrogen bonding at the apex drives the initial nucleation, forming dimeric, tetrameric, or hexameric supramolecular cores[1].

• Steric Packing and Curvature Generation: Because the 3,4,5-substitution pattern creates a bulky, wedge-like (conical) geometry, the flexible dodecyl chains demand significant spatial volume. As the hydrogen-bonded cores aggregate, 2[2]. This packing parameter dictates whether the primary supramolecular structure will be a cylinder (column) or a sphere.

Mechanistic Pathway of Supramolecular Organization

The self-assembly pathway progresses from isolated monomers to highly ordered macroscopic lattices. At high temperatures, the system is under thermodynamic control, typically yielding high-symmetry 2D phases (e.g., Columnar Hexagonal, Φh​ ). At lower temperatures, the system falls under kinetic control, allowing the formation of3[3].

Fig 1: Mechanistic pathway of [3,4,5-Tris(dodecyloxy)phenyl]methanol self-assembly.

Thermodynamics and Phase Behavior

The strength of the apex interaction directly modulates the isotropic transition temperature ( Ti​ ) and the complexity of the resulting Frank-Kasper or columnar phases. Weakening the core interactions (e.g., by substituting the −OH group) lowers the symmetry of the assembled structures[1].

Table 1: Impact of Apex Interaction on Phase Behavior of (3,4,5)12G1−X Dendrons

Apex Group ( X )	Interaction Type	Primary Assembly Morphology	Transition Temp ( Ti​ , °C)	Lattice Parameter ( a , nm)
−COOH	Very Strong H-Bonding	Spherical / Frank-Kasper (3D)	~ 130.0	~ 5.10
−CH2​OH	Strong H-Bonding	Columnar Hexagonal ( Φh​ ) (2D)	~ 68.5	~ 4.25
−CH3​	Weak van der Waals	Disordered / Isotropic	< 25.0	N/A

Data synthesized from small-angle X-ray scattering (SAXS) and differential scanning calorimetry (DSC) profiles of tapered dendrons[1][4].

Experimental Protocols & Validation Workflows

To ensure reproducibility, the following protocols integrate strict causality and self-validating checkpoints.

Protocol 1: Synthesis of[3,4,5-Tris(dodecyloxy)phenyl]methanol

This protocol details the reduction of methyl 3,4,5-tris(dodecyloxy)benzoate to the target alcohol[1].

Step-by-Step Methodology:

• Preparation: Dissolve 50.0 g (72.6 mmol) of methyl 3,4,5-tris(dodecyloxy)benzoate in 250 mL of anhydrous Tetrahydrofuran (THF) under an inert Argon atmosphere.

• Cooling: Submerge the reaction flask in an ice-water bath to bring the internal temperature to 0 °C.

• Reduction: Slowly add 4.13 g (109 mmol) of Lithium Aluminum Hydride ( LiAlH4​ ) in small portions over 30 minutes.

• Propagation: Remove the ice bath and allow the mixture to stir at room temperature for 21 hours.

• Quenching & Extraction: Carefully quench the excess LiAlH4​ at 0 °C using the Fieser method (water, 15% NaOH, water). Filter the aluminum salts, concentrate the filtrate, and purify via silica gel column chromatography using a hexane/ethyl acetate gradient.

• Causality of Choices: Anhydrous THF is mandatory because LiAlH4​ reacts violently with water, which would prematurely destroy the reducing agent and pose a severe safety hazard. The slow addition at 0 °C controls the exothermic release of hydrogen gas, preventing thermal degradation of the aliphatic chains.

• Self-Validating System: The reaction's success is self-validated via Thin-Layer Chromatography (TLC). The complete disappearance of the less polar ester spot confirms full conversion. Post-purification, 1H NMR must be performed: the disappearance of the methyl ester singlet at ~3.8 ppm and the emergence of a benzylic CH2​ doublet at ~4.5 ppm mathematically validates the structural integrity before proceeding to self-assembly.

Protocol 2: Controlled Self-Assembly & Thermal Annealing

To generate defect-free supramolecular lattices, the synthesized dendron must be thermally processed[4].

Step-by-Step Methodology:

• Sample Preparation: Load 5–10 mg of the purified[3,4,5-Tris(dodecyloxy)phenyl]methanol into an aluminum DSC pan and hermetically seal it.

• Erasing Thermal History: Heat the sample at a rate of 10 °C/min to 100 °C (well above its Ti​ of ~68.5 °C) and hold isothermally for 5 minutes.

• Controlled Assembly: Cool the sample at a slow, controlled rate of 0.5 °C/min down to -20 °C.

• Equilibration: Run three consecutive heating/cooling cycles between -20 °C and 100 °C to ensure structural equilibration.

• Causality of Choices: Heating above Ti​ completely melts the sample into an isotropic liquid, erasing any kinetic traps or disordered aggregates formed during solvent evaporation. The ultra-slow cooling rate (0.5 °C/min) provides the necessary kinetic energy and time for the bulky dodecyl chains to interdigitate and for the hydrogen bonds to align, allowing the system to reach its global thermodynamic minimum (e.g., the Φh​ phase) rather than a trapped amorphous glass.

• Self-Validating System: This protocol validates itself through the reproducibility of the DSC thermograms. If the phase transition temperatures and integration enthalpies ( ΔH ) of the 2nd and 3rd cooling cycles perfectly overlay, the system has achieved true thermodynamic equilibrium. If the peaks shift, the assembly is still kinetically trapped, dictating that a slower cooling rate or longer isothermal annealing is required.

References

• Mesoscale Frank–Kasper Crystal Structures from Dendron Assembly by Controlling Core Apex Interactions Source: Journal of the American Chemical Society (JACS) URL:[Link]

• Self-Assembly of Dendronized Perylene Bisimides into Complex Helical Columns Source: Journal of the American Chemical Society (JACS) URL:[Link]

• Self-Repairing Complex Helical Columns Generated via Kinetically Controlled Self-Assembly of Dendronized Perylene Bisimides Source: Journal of the American Chemical Society (JACS) URL:[Link]

• Predicting the Size and Properties of Dendrimersomes from the Lamellar Structure of Their Amphiphilic Janus Dendrimers Source: University of Pennsylvania / LRSM URL:[Link]

• Self-assembling supramolecular columnar organogels formed by wedge shaped cesium 3,4,5-alkyloxy benzene sulfonates Source: ResearchGate URL:[Link]

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Subject Matter: Characterization of Crystal Structure and Phase Transitions in Amphiphilic Benzyl Alcohols

An In-depth Technical Guide

Case Study: [3,4,5-Tris(dodecyloxy)phenyl]methanol

Audience: Researchers, Materials Scientists, and Drug Development Professionals

Abstract: Molecules featuring a rigid aromatic core functionalized with flexible long alkyl chains, such as [3,4,5-Tris(dodecyloxy)phenyl]methanol, are fundamental building blocks in supramolecular chemistry and materials science. Their amphiphilic nature drives self-assembly into complex, ordered structures, including crystalline and liquid crystalline phases. Understanding the precise crystal structure and thermal phase behavior of these materials is paramount for designing advanced functional materials. This guide presents a comprehensive methodological framework for the synthesis, purification, and detailed characterization of the structural and thermal properties of [3,4,5-Tris(dodecyloxy)phenyl]methanol. While extensive public data on this specific molecule is limited, we leverage established knowledge of analogous long-chain gallic acid derivatives and dendritic compounds to construct a robust, field-proven investigative workflow. This document serves as a roadmap for researchers, detailing the causality behind experimental choices and providing self-validating protocols for differential scanning calorimetry, polarized optical microscopy, and X-ray diffraction techniques.

Introduction and Scientific Context

The 3,4,5-trialkoxyphenyl moiety, a derivative of gallic acid, is a privileged scaffold in the design of self-assembling systems. The convergence of a planar, rigid aromatic core with multiple flexible, hydrophobic alkyl chains creates a molecular architecture prone to micro-segregation. This segregation drives the formation of ordered supramolecular structures, most notably columnar liquid crystalline phases, where aromatic cores stack into columns surrounded by a fluid-like matrix of alkyl chains.

[3,4,5-Tris(dodecyloxy)phenyl]methanol is a archetypal example of this molecular class. It possesses three C12 alkyl chains, which provide significant van der Waals interactions, and a focal hydroxymethyl (-CH₂OH) group. This terminal alcohol is capable of forming directional hydrogen bonds, a critical interaction for guiding molecular packing in the solid state and influencing the stability of subsequent mesophases. The interplay between these non-covalent forces—van der Waals interactions, π-π stacking of the aromatic cores, and hydrogen bonding—dictates the material's crystal structure and its transitions between different ordered phases upon thermal stimuli. A thorough characterization is therefore essential for any application in fields such as organic electronics, drug delivery, or nano-templating.

This guide outlines the complete workflow for a comprehensive investigation, from initial synthesis to definitive structural elucidation.

Synthesis and Purification: Establishing a High-Purity Baseline

Synthetic Protocol

Step 1: Etherification of Methyl Gallate

• Reaction Setup: To a solution of methyl 3,4,5-trihydroxybenzoate (1.0 eq) in a polar aprotic solvent such as N,N-Dimethylformamide (DMF), add a suitable base, typically potassium carbonate (K₂CO₃, 3.5 eq).

• Alkyl Halide Addition: Add 1-bromododecane (3.3 eq) to the suspension.

• Reaction Conditions: Heat the mixture to 80-90 °C and stir under an inert atmosphere (e.g., N₂) for 24-48 hours. Monitor the reaction progress using Thin-Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, pour the reaction mixture into cold water. A solid precipitate, methyl 3,4,5-tris(dodecyloxy)benzoate, should form. Filter the solid, wash thoroughly with water and methanol to remove residual DMF and unreacted starting materials, and dry under vacuum.

Step 2: Reduction of the Ester to the Alcohol

• Reaction Setup: Suspend the crude methyl 3,4,5-tris(dodecyloxy)benzoate (1.0 eq) in a dry ethereal solvent like tetrahydrofuran (THF) under an inert atmosphere.

• Reducing Agent: Cool the suspension to 0 °C in an ice bath. Slowly add a solution of a strong reducing agent, such as lithium aluminum hydride (LiAlH₄, 1.5-2.0 eq), in THF.

• Reaction Conditions: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the disappearance of the starting ester by TLC.

• Quenching & Work-up: Carefully quench the reaction by the sequential slow addition of water, followed by a 15% NaOH solution, and then more water. Filter the resulting aluminum salts and wash the filter cake with THF. Combine the filtrates and evaporate the solvent under reduced pressure.

Purification Protocol

• Silica Gel Chromatography: Dissolve the crude product from the reduction step in a minimal amount of a non-polar solvent (e.g., hexanes or toluene). Load this onto a silica gel column. Elute with a gradient of ethyl acetate in hexanes. The polarity of the alcohol is significantly higher than any unreacted ester or alkyl bromide, allowing for effective separation.

• Recrystallization: The final and most critical step is recrystallization. Based on the properties of similar long-chain compounds, a solvent system such as cold methanol or acetone should be effective[1]. Dissolve the purified product in a minimal amount of hot solvent and allow it to cool slowly. This process selects for the thermodynamically favored crystal packing and excludes remaining impurities, yielding highly crystalline material suitable for analysis.

Synthesis Workflow Diagram

Caption: Workflow for synthesis and purification.

Comprehensive Characterization of Phase Behavior

A multi-technique approach is essential to unambiguously determine the thermal properties and structures of the resulting phases. The logical workflow is to first screen for thermal events using DSC, visualize the corresponding phases with POM, and finally determine the atomic-level and mesoscale structure with XRD.

Differential Scanning Calorimetry (DSC)

DSC is the primary tool for detecting phase transitions by measuring the heat flow into or out of a sample as a function of temperature.

Experimental Protocol:

• Sample Preparation: Accurately weigh 3-5 mg of the high-purity, recrystallized material into an aluminum DSC pan. Hermetically seal the pan.

• Thermal Program:

  • First Heating Scan: Heat the sample from room temperature (e.g., 25 °C) to a temperature well above its final clearing point (e.g., 150 °C) at a controlled rate, typically 10 °C/min. This scan reveals the transitions from the as-recrystallized state and removes thermal history.

  • First Cooling Scan: Cool the sample at the same rate (10 °C/min) back to the starting temperature. This shows the transitions upon self-assembly from the isotropic liquid state.

  • Second Heating Scan: Heat the sample again at 10 °C/min. This scan is crucial as it reveals the thermodynamic transitions of a material with a consistent morphology formed upon cooling.

• Data Analysis: Identify endothermic peaks (melting, liquid crystal transitions) and exothermic peaks (crystallization). Determine the onset temperature (T_onset) and peak maximum (T_peak) for each transition, as well as the enthalpy change (ΔH).

Anticipated Results: Based on data from related compounds with long alkyl chains, a series of transitions is expected[2].

Hypothetical Thermal Event (on 2nd Heating)	Transition Type	Expected Temperature Range (°C)	Enthalpy (ΔH)	Interpretation
T_Cr-LC	Endotherm	50 - 70	Moderate	Melting of the crystal (Cr) lattice into a liquid crystalline (LC) phase.
T_LC-Iso	Endotherm	90 - 120	Low	Clearing of the liquid crystal phase into an isotropic (Iso) liquid. The lower enthalpy reflects a smaller change in order.

Polarized Optical Microscopy (POM)

POM is used to visualize the anisotropic phases (birefringent materials) that characterize liquid crystals. Isotropic materials (liquids, gases, cubic crystals) appear dark under crossed polarizers, while LC phases exhibit distinct, colorful textures.

Experimental Protocol:

• Sample Preparation: Place a small amount of the material on a microscope slide and cover with a coverslip.

• Hot Stage: Place the slide on a calibrated hot stage connected to a temperature controller.

• Observation: Heat the sample slowly while observing through a microscope with crossed polarizers. Correlate the temperatures of observed textural changes with the transition temperatures identified by DSC.

• Texture Identification: Upon cooling from the isotropic melt, characteristic textures may form. For columnar phases, a fan-like or dendritic texture is often observed. Shearing the sample by moving the coverslip can help align the domains and clarify the texture.

X-ray Diffraction (XRD)

XRD is the definitive technique for determining the three-dimensional structure of matter at different length scales.

Experimental Protocol & Data Interpretation:

• Single-Crystal XRD (SCXRD):

  • Goal: To determine the precise atomic arrangement in the crystalline state.

  • Method: Grow a suitable single crystal (typically by slow evaporation of a solvent). Mount the crystal on a diffractometer and collect diffraction data. Solve the structure to obtain the unit cell parameters, space group, and atomic coordinates. This provides invaluable information on hydrogen bonding motifs and alkyl chain packing.

• Powder XRD (PXRD):

  • Goal: To obtain a structural fingerprint of the bulk crystalline material.

  • Method: A finely ground powder of the recrystallized material is analyzed. The resulting diffractogram can be used for phase identification and to confirm the purity of the bulk sample.

• Variable-Temperature Small-Angle X-ray Scattering (SAXS):

  • Goal: To determine the structure of the liquid crystalline phase(s).

  • Method: The sample is held in a capillary and mounted on a hot stage in the X-ray beam. Diffraction patterns are collected as a function of temperature, especially across the transition points identified by DSC.

  • Interpretation: For a hexagonal columnar phase (a common phase for such molecules), the diffraction pattern in the small-angle region is expected to show a series of peaks with d-spacings in the ratio of 1 : 1/√3 : 1/√4 : 1/√7, corresponding to the (10), (11), (20), and (21) reflections of a 2D hexagonal lattice. The wide-angle region (WAXS) would show a broad, diffuse halo, indicating the liquid-like disorder of the alkyl chains.

Integrated Characterization Workflow

Caption: Integrated workflow for thermal and structural analysis.

Summary of Techniques and Expected Insights

Technique	Core Principle	Key Information Gained	Causality for Use
DSC	Measures heat flow vs. temperature	Phase transition temperatures (T_m, T_c, T_LC), transition enthalpies (ΔH)	To rapidly and quantitatively identify all thermally driven phase changes and assess thermodynamic stability.
POM	Detects anisotropic materials (birefringence)	Visualization of liquid crystal phases and their characteristic textures	To visually confirm the presence and type of liquid crystalline order suggested by DSC data.
SCXRD	Bragg diffraction from a single crystal	Atomic coordinates, unit cell, space group, hydrogen bond geometry, molecular packing	To provide the definitive, atomic-resolution structure of the solid crystalline phase.
VT-SAXS/WAXS	Temperature-controlled diffraction	Lattice type and dimensions of mesophases (e.g., columnar), correlation lengths	To determine the supramolecular arrangement within the liquid crystalline phases.

Conclusion

The systematic characterization of [3,4,5-Tris(dodecyloxy)phenyl]methanol provides a clear illustration of the structure-property relationships in an important class of self-assembling materials. The combination of long, flexible alkyl chains and a hydrogen-bonding head group on a rigid core is expected to produce both stable crystalline polymorphs and thermotropic liquid crystalline phases. By employing a correlated, multi-technique workflow encompassing synthesis, purification, calorimetry, microscopy, and X-ray diffraction, researchers can build a complete and unambiguous picture of the material's behavior. This foundational understanding is the critical first step toward the rational design and implementation of these molecules in next-generation functional materials.

References

• Low, J. N., Cobo, J., Nogueras, M., Sánchez, A., Albornoz, A., & Abonia, R. (2002). A comparison of the supramolecular structures of 1-(6-amino-1,3-benzodioxol-5-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one and 1-(6-amino-1,3-benzodioxol-5-yl)-3-[4-(N,N-dimethylamino)phenyl]prop-2-en-1-one. Acta Crystallographica Section C: Crystal Structure Communications, 58(Pt 1), o42–o45. [Link]

• Scutaru, D., Tuchilus, C., Dragutan, I., & Rusu, G. (2012). Synthesis and phase behavior of dendrons derived from 3,4,5-tris(tetradecyloxy)benzoic acid with different functional groups in. Revista de Chimie, 63(3), 265-270. [Link]

• Zhang, L., Wang, M., Chen, Y., Li, Y., Wang, C., & Wang, Z. (2026). Effect of Alkyl Chain Length and Hydroxyl Substitution on the Antioxidant Activity of Gallic Acid Esters. Molecules, 31(210). [Link]

• National Center for Biotechnology Information (2026). Effect of Alkyl Chain Length and Hydroxyl Substitution on the Antioxidant Activity of Gallic Acid Esters. PubMed. [Link]

• Gómez-Meza, M. V., & Medina-Juárez, L. Á. (2022). Antioxidant properties of two novel lipophilic gallic acid derivatives. Grasas y Aceites, 73(3), e467. [Link]

• Li, B., Wang, L., Wu, Z., & Lan, J. (2018). Synthesis of 3,4,5-trisubstituted phenols via Rh(iii)-catalyzed alkenyl C–H activation assisted by phosphonium cations. Chemical Communications, 54(72), 10126-10129. [Link]

• Fritsky, I. O., Kozłowski, M., & Kędziorek, M. (2017). Supramolecular patterns in the crystal structures of 1,3,5-trisubstituted 2,4,6-triethylbenzenes bearing halogenophenoxy groups. CrystEngComm, 19(3), 505-516. [Link]

• Zhang, L., Wang, M., Chen, Y., Li, Y., Wang, C., & Wang, Z. (2026). Effect of Alkyl Chain Length and Hydroxyl Substitution on the Antioxidant Activity of Gallic Acid Esters. ResearchGate. [Link]

• Percec, V., Holerca, M. N., & Uchida, S. (2000). Synthesis and characterization of tris-methacrylated 3,4,5-tris(11-methacryloylundecyl-1-oxybenzyloxy)benzoic acid. Chemistry, 6(11), 2016-23. [Link]

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• T-Thienprasert, A., Chimnoi, N., & Saparpakorn, P. (2022). Gallic Acid Alkyl Esters: Trypanocidal and Leishmanicidal Activity, and Target Identification via Modeling Studies. Molecules, 27(18), 5900. [Link]

• Ruben, M., Payer, D., Landa, A., Comisso, A., Gattinoni, C., Lin, N., Collin, J.-P., Sauvage, J.-P., De Vita, A., & Kern, K. (2006). 2D Supramolecular Assemblies of Benzene-1,3,5-triyl-tribenzoic Acid: Temperature-Induced Phase Transformations. Journal of the American Chemical Society, 128(49), 15644-15651. [Link]

• Stals, P. J. M., Everts, J. C., de Bruijn, R., et al. (2010). Dynamic supramolecular polymers based on benzene-1,3,5-tricarboxamides : the influence of amide connectivity on aggregate stability and amplification of chirality. Chemistry – A European Journal, 16(3), 810-821. [Link]

• Chisholm, M. S., & Brown, J. (2014). Triphenylmethanol and Tris(2-(hydroxymethyl)phenol) Derivatives: Synthesis and Application as Indicators for Acid-Base Volumetric Titration. International Journal of Organic Chemistry, 4, 1-10. [Link]

• Fritsky, I. O., Kozłowski, M., & Kędziorek, M. (2017). Supramolecular patterns in the crystal structures of 1,3,5-trisubstituted 2,4,6-triethylbenzenes bearing halogenophenoxy groups. ResearchGate. [Link]

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Supramolecular chemistry of [3,4,5-Tris(dodecyloxy)phenyl]methanol derivatives

An In-Depth Technical Guide to the Supramolecular Chemistry of [3,4,5-Tris(dodecyloxy)phenyl]methanol Derivatives

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: The Power of Designed Molecular Architecture

In the realm of supramolecular chemistry, the ability to predict and control the self-assembly of molecules into functional, higher-order structures is paramount. Among the vast library of molecular building blocks, or tectons, dendritic molecules stand out for their defined, multivalent, and tunable structures. This guide focuses on a specific and highly versatile class: derivatives of [3,4,5-Tris(dodecyloxy)phenyl]methanol. These first-generation (G1) dendrons represent a near-perfect marriage of molecular design principles, featuring a hydrophobic periphery and a hydrophilic, functional core.

The unique conical shape of these molecules, driven by the bulky dodecyloxy chains, and the hydrogen-bonding capability of the focal benzyl alcohol group, preordains them for self-assembly into complex nanostructures such as micelles, vesicles, and liquid crystalline phases.[1][2][3] For drug development professionals, these self-assembled systems offer tantalizing possibilities as advanced nanocarriers, capable of solubilizing hydrophobic drugs and enabling targeted or stimuli-responsive delivery.[1][4][5][6] This guide provides a deep dive into the synthesis, assembly principles, characterization, and application of these remarkable molecules, offering both foundational knowledge and field-proven insights for their practical application.

Part 1: The Architectural Blueprint - The [3,4,5-Tris(dodecyloxy)phenyl]methanol Motif

The efficacy of a self-assembling system begins with the rational design of its constituent molecule. The [3,4,5-Tris(dodecyloxy)phenyl]methanol scaffold is a testament to this principle, embodying key features that drive predictable supramolecular behavior.

Causality of Molecular Design:

• Amphiphilicity: The molecule is distinctly amphiphilic. The three long (C12) alkyl chains form a large, nonpolar, and flexible peripheral domain, creating a strong hydrophobic character. In contrast, the benzyl alcohol group at the focal point is polar and capable of forming hydrogen bonds, acting as a hydrophilic head.

• Conical Shape: The substitution pattern on the phenyl ring, with bulky groups at the 3, 4, and 5 positions, forces the molecule into a tapered, wedge-like or conical geometry. This shape is crucial as it dictates the packing parameter during assembly, influencing whether the final structure is spherical (micelles), cylindrical (fibers), or lamellar (vesicles).[7]

• Functional Focal Point: The primary alcohol (-CH₂OH) is not merely a hydrophilic group; it is a highly directional hydrogen bond donor and acceptor. This specificity is a powerful tool for directing the assembly into ordered, often helical, arrays, a level of control not achievable with simple ionic head groups.[8][9]

Synthesis Protocol: A Validated Approach

The synthesis of [3,4,5-Tris(dodecyloxy)phenyl]methanol (CAS 138433-00-8) is typically achieved through a two-step process starting from a commercially available precursor like methyl gallate (methyl 3,4,5-trihydroxybenzoate). The protocol below is a self-validating system, with each step designed for high yield and purity, which are critical for reproducible self-assembly studies.

Step 1: Williamson Ether Synthesis of Methyl 3,4,5-Tris(dodecyloxy)benzoate

• Principle: This step attaches the three hydrophobic alkyl chains. A strong base (K₂CO₃) is used to deprotonate the phenolic hydroxyls of methyl gallate, forming phenoxides that then act as nucleophiles, attacking the primary alkyl halide (1-bromododecane). Acetone is an ideal solvent due to its polarity and appropriate boiling point for the reaction.

• Methodology:

  • To a round-bottom flask, add methyl gallate (1.0 eq), anhydrous potassium carbonate (K₂CO₃, 4.0 eq), and dry acetone.

  • Stir the suspension vigorously. Add 1-bromododecane (3.5 eq).

  • Fit the flask with a reflux condenser and heat the mixture to reflux for 48-72 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction to room temperature and filter off the inorganic salts.

  • Evaporate the solvent under reduced pressure. The resulting crude product is then purified by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the pure ester as a white solid.

Step 2: Reduction of the Ester to the Primary Alcohol

• Principle: The ester functional group is reduced to a primary alcohol. Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent suitable for this transformation. Anhydrous THF is used as the solvent to prevent quenching of the highly reactive LiAlH₄. The causality for choosing LiAlH₄ over a milder reagent like NaBH₄ is its superior reactivity for reducing esters.

• Methodology:

  • Dissolve the purified methyl 3,4,5-tris(dodecyloxy)benzoate (1.0 eq) in anhydrous tetrahydrofuran (THF) in a flask under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of LiAlH₄ in THF (1.5 eq) dropwise. Caution: Highly exothermic reaction and hydrogen gas evolution.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor by TLC.

  • Upon completion, carefully quench the reaction by slowly adding water, followed by 15% NaOH solution, and then more water (Fieser workup).

  • The resulting white precipitate (aluminum salts) is filtered off, and the organic filtrate is dried over anhydrous Na₂SO₄.

  • The solvent is removed under reduced pressure to yield [3,4,5-Tris(dodecyloxy)phenyl]methanol as a pure white solid, typically requiring no further purification.

Caption: Synthesis workflow for [3,4,5-Tris(dodecyloxy)phenyl]methanol.

Part 2: The Energetics of Assembly - Driving Forces and Control

The spontaneous organization of molecules into ordered structures is governed by a delicate balance of non-covalent interactions. Understanding these forces is critical to controlling the resulting supramolecular morphology.[7]

• Hydrogen Bonding: The benzyl alcohol's -OH group is the primary director of ordered assembly. It can form strong, directional hydrogen bonds (O-H···O), leading to the formation of one-dimensional chains or helical structures.[8][9] Studies on sterically hindered benzyl alcohols show they consistently form helical hydrogen-bonded synthons, a pattern highly relevant to this dendritic system where the bulky periphery provides significant steric influence.[8] The strength of this bond can be modulated by the solvent environment.

• Hydrophobic Effect: In polar solvents like water or methanol, the hydrophobic dodecyl chains are driven to aggregate to minimize their unfavorable contact with the solvent. This is a powerful, entropically driven force that leads to the formation of a nonpolar core in the resulting assemblies.

• Van der Waals Forces: Once the alkyl chains are in close proximity, attractive van der Waals forces between them provide significant enthalpic stabilization, contributing to the overall stability of the assembled structure.

• π-π Stacking: The central phenyl rings can engage in π-π stacking, further stabilizing the core of the supramolecular structure, particularly in columnar or fibrous assemblies.

The final assembled state is a result of the thermodynamic minimum achieved by balancing these competing and cooperative interactions. For instance, in a non-polar solvent, hydrogen bonding will dominate. In an aqueous environment, the hydrophobic effect will be the primary driver, with hydrogen bonding organizing the hydrophilic shell at the solvent interface.

Caption: Interplay of non-covalent forces in self-assembly.

Part 3: Characterizing the Supramolecular Landscape

Validating the formation and determining the characteristics of supramolecular assemblies requires a suite of analytical techniques. Each provides a different piece of the puzzle, and their combined use provides a comprehensive picture.

Protocol 1: Solution-State Analysis by Dynamic Light Scattering (DLS)

• Expertise: DLS is the first-line technique to confirm assembly in solution and determine the average size (hydrodynamic diameter, Z-average) and size distribution (Polydispersity Index, PDI) of the aggregates. The causality is that large, assembled particles scatter light more intensely and move more slowly (Brownian motion) than individual monomers, which DLS can detect.

• Methodology:

  • Prepare a series of solutions of the dendron in the desired solvent (e.g., THF/water mixture) at concentrations above and below the expected Critical Aggregation Concentration (CAC).

  • Filter all solutions through a 0.22 µm syringe filter directly into a clean cuvette to remove dust.

  • Equilibrate the sample at the desired temperature (e.g., 25 °C) in the DLS instrument for at least 2 minutes.

  • Perform measurements, typically acquiring data from 10-15 runs per sample.

  • Analyze the correlation function to obtain the Z-average diameter and PDI. A sharp increase in scattering intensity and the appearance of a stable particle size when plotted against concentration indicates the CAC.

Protocol 2: Morphological Analysis by Transmission Electron Microscopy (TEM)

• Expertise: While DLS gives size information, TEM provides direct visual evidence of the assembly's shape (e.g., spherical micelles, long fibers, flattened vesicles). The choice of staining is critical: a negative stain like uranyl acetate is used to provide contrast by pooling around the organic, electron-transparent nanostructure.

• Methodology:

  • Prepare a dilute solution (e.g., 0.1 mg/mL) of the assembled nanostructures.

  • Place a drop of the solution onto a carbon-coated copper TEM grid for 1-2 minutes.

  • Wick away the excess solution using filter paper.

  • Apply a drop of a negative staining agent (e.g., 2% aqueous uranyl acetate) to the grid for 30-60 seconds.

  • Wick away the excess stain and allow the grid to air dry completely.

  • Image the grid using a transmission electron microscope at an appropriate accelerating voltage.

Data Presentation: Expected Assembly Characteristics

The following table summarizes expected outcomes based on the principles of self-assembly. The balance between the hydrophobic chains and the hydrophilic head, influenced by the solvent, dictates the morphology.

Solvent System	Dominant Force	Expected Morphology	Typical Hydrodynamic Diameter (DLS)	PDI (DLS)
Dodecane (Nonpolar)	Hydrogen Bonding	Small, linear, or cyclical aggregates	< 10 nm	> 0.3
THF/Water (9:1)	Hydrophobic Effect	Spherical Micelles	10 - 50 nm	< 0.2
THF/Water (1:1)	Hydrophobic Effect	Worm-like Micelles or Vesicles	> 100 nm	Variable
Chloroform (Polar aprotic)	H-Bonding, π-stacking	Fibrillar or Columnar Structures	> 500 nm (often forms gels)	> 0.5

Part 4: Engineering Functionality - Applications in Drug Delivery

The true power of these systems lies in their application. For drug development, the self-assembled nanostructures act as sophisticated carriers.[1] Their hydrophobic interiors can encapsulate poorly water-soluble drugs, effectively acting as a delivery vehicle that improves solubility, stability, and bioavailability.[5]

A key advancement is the development of stimuli-responsive systems, where the nanocarrier is stable in circulation but disassembles to release its payload in response to a specific trigger, such as the lower pH of a tumor microenvironment or an external stimulus like light.[10][11][12] While the parent [3,4,5-Tris(dodecyloxy)phenyl]methanol is not inherently stimuli-responsive, it is an ideal scaffold for introducing responsive functionalities. For example, replacing the focal alcohol with a pH-cleavable ester or acetal linkage can confer pH sensitivity.[12][13]

Workflow: Hydrophobic Drug Encapsulation and Release Study

• Trustworthiness: This workflow represents a self-validating system for assessing a formulation's potential. It includes critical controls and quantitative measures for drug loading and release kinetics, ensuring the data is robust and interpretable.

• Methodology:

  • Encapsulation (Solvent Evaporation Method): a. Dissolve the dendron derivative and a model hydrophobic drug (e.g., Doxorubicin or a fluorescent dye like Nile Red) in a suitable organic solvent (e.g., THF). b. Add this organic solution dropwise to a vigorously stirring aqueous buffer (e.g., PBS, pH 7.4). c. The organic solvent is then removed under reduced pressure, causing the amphiphilic dendrons to self-assemble and entrap the hydrophobic drug in their cores. d. The resulting nano-suspension is filtered to remove any unencapsulated drug precipitate.

  • Quantification of Loading: a. Lyse a known volume of the nanoparticle solution with a suitable solvent (e.g., DMSO) to release the encapsulated drug. b. Use UV-Vis or fluorescence spectroscopy to measure the drug concentration against a standard curve. c. Calculate Drug Loading Content (DLC) and Encapsulation Efficiency (EE).

  • In Vitro Release Study: a. Place the drug-loaded nanoparticle solution in a dialysis bag with a molecular weight cutoff that retains the nanoparticles but allows the free drug to pass through. b. Submerge the dialysis bag in a larger volume of release buffer (e.g., PBS at pH 7.4 and an acidic buffer at pH 5.0 to simulate tumor/endosomal conditions). c. At predetermined time points, withdraw samples from the external buffer and measure the concentration of the released drug. d. Plot the cumulative drug release (%) versus time to determine the release kinetics under different conditions.

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• 13. Stimuli-responsive supramolecular assemblies of linear-dendritic copolymers - PubMed [pubmed.ncbi.nlm.nih.gov]

Executive Summary[3,4,5-Tris(dodecyloxy)phenyl]methanol (CAS: 138433-00-8) is a critical building block in supramolecular chemistry, nanomedicine, and materials science. Often referred to as a "Percec-type dendron" precursor, its unique amphiphilic architecture—comprising a rigid aromatic core and three flexible dodecyl chains—enables the spontaneous formation of complex self-assembled nanostructures, such as columnar liquid crystals and micellar dendrimers. This whitepaper provides a comprehensive analysis of its physical properties, thermal phase transitions, and standardized synthetic protocols.

In-Depth Technical Guide: Physical Properties, Thermal Behavior, and Synthesis of[3,4,5-Tris(dodecyloxy)phenyl]methanol

Executive Summary[3,4,5-Tris(dodecyloxy)phenyl]methanol (CAS: 138433-00-8) is a critical building block in supramolecular chemistry, nanomedicine, and materials science[1]. Often referred to as a "Percec-type dendron" precursor, its unique amphiphilic architecture—comprising a rigid aromatic core and three flexible dodecyl chains—enables the spontaneous formation of complex self-assembled nanostructures, such as columnar liquid crystals and micellar dendrimers[2]. This whitepaper provides a comprehensive analysis of its physical properties, thermal phase transitions, and standardized synthetic protocols.

Chemical Identity and Physical Properties

The molecule features a benzyl alcohol moiety substituted with three 12-carbon (dodecyl) ether chains at the 3, 4, and 5 positions. The long aliphatic chains dominate its physical state, rendering it a highly lipophilic, waxy solid at room temperature[1].

Table 1: Key Chemical and Physical Properties

Property	Value / Description
Chemical Name	[3,4,5-Tris(dodecyloxy)phenyl]methanol
Synonyms	3,4,5-Tris(dodecyloxy)benzyl alcohol
CAS Registry Number	138433-00-8[2]
Molecular Formula	C43H80O4[3]
Molecular Weight	661.11 g/mol [3]
Appearance	White to colorless waxy solid[1][3]
Solubility	Soluble in CHCl3, DCM, THF, Toluene; Insoluble in Water[1]
Melting Point (Alkyl Chain Melting)	~40 °C – 50 °C (Dependent on crystallization history)[4]

Thermal Behavior and Melting Point Dynamics

Unlike simple small molecules that exhibit a sharp, single-point melting transition,[3,4,5-Tris(dodecyloxy)phenyl]methanol exhibits complex thermotropic behavior driven by the microsegregation of its rigid aromatic core and flexible aliphatic chains[5].

Causality of the Melting Point: The primary melting endotherm observed via Differential Scanning Calorimetry (DSC) typically occurs between 40 °C and 50 °C[4]. This transition does not necessarily represent an immediate shift to an isotropic liquid. Instead, it corresponds to the "melting" of the interdigitated dodecyl chains. The van der Waals forces between the C12 chains are overcome by thermal energy, transitioning the material from a crystalline solid into a mobile mesophase (liquid crystal phase)[6].

Further heating leads to an isotropization temperature (Ti), where the ordered mesophase completely dissolves into a disordered, isotropic liquid[6]. The exact Ti depends on the specific supramolecular assembly the dendron has formed, which is heavily influenced by thermal history and cooling rates[5].

Caption: Thermal phase transition pathway showing mesophase formation upon heating.

Standardized Experimental Methodologies

Synthesis of[3,4,5-Tris(dodecyloxy)phenyl]methanol

The synthesis relies on the reduction of the corresponding ester, methyl 3,4,5-tris(dodecyloxy)benzoate, using Lithium Aluminum Hydride (LiAlH4)[7]. This protocol is designed for high yield and purity, essential for downstream self-assembly where impurities can disrupt crystalline packing[5].

Caption: Synthesis workflow and downstream application of [3,4,5-Tris(dodecyloxy)phenyl]methanol.

Step-by-Step Protocol (Self-Validating System):

• Preparation: In a rigorously dried 500 mL three-neck round-bottom flask purged with Argon, dissolve 10.0 g (14.5 mmol) of methyl 3,4,5-tris(dodecyloxy)benzoate in 150 mL of anhydrous Tetrahydrofuran (THF)[7].

• Cooling: Submerge the flask in an ice-water bath to achieve an internal temperature of 0 °C[7]. Causality: LiAlH4 reduction is highly exothermic; starting at 0 °C prevents solvent boil-off and minimizes side reactions (e.g., over-reduction or ether cleavage).

• Reagent Addition: Slowly add 21.7 mL of a 2M LiAlH4 solution in THF (43.5 mmol) dropwise via a pressure-equalizing dropping funnel[7].

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature, stirring for 2–3 hours. Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using Hexane/Ethyl Acetate (4:1). The disappearance of the higher Rf ester spot confirms completion.

• Quenching: Cool the flask back to 0 °C. Carefully quench the excess LiAlH4 by sequential, dropwise addition of water, 15% NaOH aqueous solution, and again water (Fieser method). Causality: This specific quenching sequence produces granular aluminum salts that are easily filterable, preventing the formation of a stubborn emulsion.

• Isolation: Filter the mixture through a Celite pad, washing the filter cake with hot THF. Concentrate the filtrate under reduced pressure[1].

• Purification: Recrystallize the crude product from cold acetone or ethanol to yield a white solid[1].

Thermal Characterization (DSC)

To accurately determine the melting point and phase transitions, a robust DSC protocol is required[7].

• Sample Prep: Encapsulate 5–15 mg of the purified solid in a standard 40 μL aluminum DSC pan[7].

• First Heating Cycle: Heat from -20 °C to 150 °C at a scan rate of 10 °C/min under a nitrogen flow[7]. Causality: The first scan erases the thermal history and solvent-induced crystallization artifacts[7].

• Cooling Cycle: Cool from 150 °C to -20 °C at 10 °C/min to observe the crystallization exotherm[7].

• Second Heating Cycle: Heat again to 150 °C at 10 °C/min. The endothermic peaks recorded here represent the true thermodynamic melting point and isotropization transitions of the bulk material[7].

Applications in Advanced Materials

The unique physical properties of[3,4,5-Tris(dodecyloxy)phenyl]methanol make it an indispensable precursor. It is routinely converted into benzyl chlorides or amines to synthesize larger dendrimers, columnar ionic liquids, and targeted drug delivery vehicles[8]. The dodecyl chains act as a hydrophobic shield, facilitating the encapsulation of active pharmaceutical ingredients (APIs) in lipid nanoparticles (LNPs) while the aromatic core provides structural rigidity for stable self-assembly[6].

References

• Hoffman Fine Chemicals | CAS 138433-00-8 (3,4,5-Tris(dodecyloxy)phenyl)methanol | 2

• Journal of the American Chemical Society | Mesoscale Frank–Kasper Crystal Structures from Dendron Assembly by Controlling Core Apex Interactions | 4

• Macromolecules (ACS Publications) | Photopolymerization of Reactive Amphiphiles: Automatic and Robust Vertical Alignment Layers of Liquid Crystals |1

• Kaunas University of Technology | Synthesis and properties of electron-donor chromophores functionalized organic compounds | 7

• White Rose eTheses Online | Complex Self-assembly of Liquid Crystal Compounds of Different Shapes | 5

• White Rose eTheses Online | New type of columnar liquid crystal superlattice in double‐taper ionic minidendrons | 6

• TDX (Tesis Doctorals en Xarxa) | Cyclotriveratrylene and Porphyrin Scaffolds for Molecular Recognition and Self-Assembly | 8

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• 8. tdx.cat [tdx.cat]

[3,4,5-Tris(dodecyloxy)phenyl]methanol as a precursor for dendrimer synthesis

#[3,4,5-Tris(dodecyloxy)phenyl]methanol: A Keystone Precursor in Supramolecular Dendrimer Synthesis

Introduction: The Architectural Significance of the Gallic Acid Dendron

In the realm of supramolecular chemistry and nanotechnology, the precise control of molecular self-assembly is paramount. As a Senior Application Scientist, I frequently leverage [3,4,5-Tris(dodecyloxy)phenyl]methanol (also known as 3,4,5-tris(dodecyloxy)benzyl alcohol, CAS 138433-00-8) as a foundational first-generation (G1) dendron[1]. Derived from gallic acid, this molecule features a rigid aromatic core, a reactive hydroxymethyl focal point (apex), and three lipophilic dodecyl chains.

The causality behind selecting this specific precursor lies in its highly tuned amphiphilicity and steric bulk. The three dodecyl ( C12​ ) chains provide significant excluded volume and hydrophobic driving forces, which are critical for inducing microphase separation[2]. When coupled to various cores via convergent synthesis, these dendrons spontaneously self-assemble into complex architectures, such as columnar liquid crystals or spherical micelles that pack into intricate Frank-Kasper (FK) crystal structures[2][3]. The hydroxymethyl apex serves as a versatile synthetic handle, allowing for precise functionalization (e.g., conversion to azides for click chemistry or halides for etherification) without disrupting the delicate steric balance of the peripheral chains[1].

Synthetic Methodology: A Self-Validating Protocol

The synthesis of[3,4,5-Tris(dodecyloxy)phenyl]methanol must be executed with high fidelity to ensure monodispersity, a strict requirement for dendrimer precursors[4]. The standard protocol involves the exhaustive reduction of methyl 3,4,5-tris(dodecyloxy)benzoate.

Step-by-Step Experimental Protocol

Objective: Chemoselective reduction of the ester focal point to an alcohol without cleaving the peripheral ether linkages.

• Preparation of Reagents:

  • Dissolve 50.0 g (72.6 mmol) of methyl 3,4,5-tris(dodecyloxy)benzoate in 250 mL of anhydrous Tetrahydrofuran (THF) under a strictly inert nitrogen ( N2​ ) atmosphere[2]. Causality: Anhydrous conditions are mandatory to prevent the violent quenching of the reducing agent and the formation of insoluble lithium/aluminum hydroxides that trap the product.

• Reduction Initiation:

  • Cool the reaction vessel to 0 °C using an ice bath.

  • Slowly add Lithium Aluminum Hydride ( LiAlH4​ ) (4.13 g, 109 mmol) in portions[2]. Alternatively, a 2M LiAlH4​ solution in THF can be added dropwise[5]. Causality: The controlled temperature mitigates the exothermic nature of the hydride transfer, preventing localized superheating that could lead to ether cleavage or dimerization.

• Propagation:

  • Allow the reaction mixture to gradually warm to room temperature and stir for 1 to 3 hours[2][4]. Reaction progress should be monitored via Thin Layer Chromatography (TLC) until the starting material is completely consumed[4].

• Quenching and Workup (Fieser Method):

  • Cool the mixture back to 0 °C. Carefully quench the excess LiAlH4​ by sequentially adding water ( 4.13 mL), 15% NaOH solution ( 4.13 mL), and water ( 12.4 mL). Causality: This specific quenching sequence forms a granular, easily filterable inorganic precipitate, preventing the formation of stubborn emulsions that drastically reduce yields.

• Purification:

  • Filter the mixture through a Celite pad and concentrate the filtrate under reduced pressure.

  • Purify via recrystallization or column chromatography to yield the target compound as a white solid. Typical yields range from 90% to 94%[6].

Workflow and Self-Assembly Visualization

The conversion of the gallic acid derivative into a functional dendrimer and its subsequent self-assembly is a multi-stage process. The diagram below illustrates the logical progression from small molecule to supramolecular lattice.

Synthetic workflow and self-assembly of 3,4,5-tris(dodecyloxy)benzyl alcohol dendrons.

Quantitative Data: Impact of the Apex Group

The nature of the focal point (apex) in these dendrons directly dictates the strength of core interactions, which in turn governs the thermodynamic phase transitions during self-assembly[2]. By modifying the −CH2​OH apex of our synthesized precursor to other functional groups, researchers can tune the material properties.

Table 1: Influence of Dendron Apex on Assembly Properties

Dendron Apex Group ( X )	Core Interaction Strength	Self-Assembled Particle Shape	Observed Crystal Structure	Reference
−CONH2​	Highest (Strong H-bonding)	Spherical	Frank-Kasper (FK) phases	[2]
−CH2​OH (Target Molecule)	High (Moderate H-bonding)	Spherical	Frank-Kasper (FK) phases	[2]
−CH2​NH2​	Medium	Spherical	Frank-Kasper (FK) phases	[2]
−CO2​CH3​	Lowest (Dipole interactions)	Spherical	Frank-Kasper (FK) phases	[2]

Note: Despite having identical dendritic wedges (the 3,4,5-tris(dodecyloxy)phenyl moiety), the variation in the apex interaction induces distinct phase transition behaviors detected via Differential Scanning Calorimetry (DSC) and Small-Angle X-ray Scattering (SAXS)[2].

Sources

• 1. Cas 1221072-21-4,5-(azidomethyl)-1,2,3-tris(dodecyloxy)benzene | lookchem [lookchem.com]
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• 6. researchgate.net [researchgate.net]

The Architecture of Amphiphilic Wedges: Electronic and Steric Profiling of[3,4,5-Tris(dodecyloxy)phenyl]methanol

A Technical Whitepaper for Materials Scientists and Drug Development Professionals Prepared by: Senior Application Scientist

Executive Summary

In the realm of supramolecular chemistry and advanced materials science, the rational design of self-assembling architectures relies heavily on precision building blocks. [3,4,5-Tris(dodecyloxy)phenyl]methanol (CAS: 138433-00-8)[1] stands as a quintessential first-generation (G1) dendron. Characterized by its electron-rich aromatic core and massive steric bulk, this molecule acts as a structural director, forcing complex molecules—such as perylene bisimides (PBIs) and Janus dendrimers—into highly ordered, functional nanostructures.

This technical guide dissects the causality behind its electronic and steric properties, details self-validating synthesis protocols, and explores its critical role in driving kinetically and thermodynamically controlled self-assembly.

Electronic and Steric Profiling

Understanding the utility of [3,4,5-Tris(dodecyloxy)phenyl]methanol requires a dual analysis of its electronic distribution and its spatial geometry. These two factors are not isolated; they work in tandem to dictate the molecule's intermolecular behavior.

Electronic Properties: The Donor-Core Paradigm

The central phenyl ring is functionalized with three ether linkages (alkoxy groups) at the 3, 4, and 5 positions.

• Resonance (+M Effect): The lone pairs on the oxygen atoms strongly donate electron density into the aromatic π -system. This renders the phenyl core highly electron-rich.

• Dipole Dynamics: The primary alcohol ( −CH2​OH ) at the benzylic position provides a localized, polar protic headgroup capable of strong hydrogen bonding.

• Causality in Application: When this dendron is coupled to electron-deficient cores (e.g., fullerenes or naphthalene/perylene bisimides), the electron-rich nature of the dendron facilitates intramolecular charge transfer and stabilizes the resulting donor-acceptor dyads[2].

Steric Properties: The Conical Wedge

The defining physical characteristic of this molecule is its extreme steric asymmetry.

• Spatial Mismatch: The cross-sectional area of the three flexible dodecyl ( C12​ ) chains vastly exceeds the footprint of the compact hydroxymethyl headgroup.

• Causality of the "Wedge": This mismatch forces the molecule into a conical or "wedge" shape. Thermodynamically, such molecules cannot pack into flat, 2D crystalline lattices without leaving massive void spaces (which incurs an unacceptable entropic penalty). To minimize free energy, the molecules curve around a central axis, driving microphase segregation. The polar/aromatic heads aggregate in the center, while the lipophilic tails splay outward, forming cylindrical columns or spherical micelles[3].

Mechanistic logic of self-assembly driven by steric mismatch and microphase segregation.

Supramolecular Self-Assembly Dynamics

When[3,4,5-Tris(dodecyloxy)phenyl]methanol is utilized as a peripheral dendron (e.g., attached via esterification or click chemistry to a larger core), it dictates the macroscopic phase behavior of the resulting macromolecule.

Helical Columnar Phases in Organic Electronics

In the development of organic photovoltaics (OPVs) and field-effect transistors, charge carrier mobility relies on unbroken π−π stacking. Research on dendronized perylene bisimides (PBIs) demonstrates that attaching 3,4,5-tris(dodecyloxy)phenyl groups to the imide nitrogen atoms forces the PBIs to self-assemble into complex helical pyramidal columns[4].

• The Mechanism: The bulky dendrons shield the PBI cores from random lateral aggregation. Instead, the cores stack one-dimensionally in the center of a column, while the dodecyl chains radiate outward to form an insulating, solubilizing sheath.

• Kinetic vs. Thermodynamic Control: Differential Scanning Calorimetry (DSC) and X-ray diffraction (XRD) reveal that these assemblies can form 2D hexagonal columnar phases ( Φh​ ) at high temperatures (thermodynamic control) and 3D orthorhombic columnar arrays at lower temperatures (kinetic control)[5].

Synthesis & Self-Validating Experimental Protocols

To ensure reproducibility, the synthesis of[3,4,5-Tris(dodecyloxy)phenyl]methanol must be treated as a self-validating system, where each step contains built-in analytical checkpoints. The standard route involves the alkylation of methyl 3,4,5-trihydroxybenzoate followed by the reduction of the ester[3][6].

Protocol 1: Williamson Etherification (Alkylation)

Objective: Synthesize Methyl 3,4,5-tris(dodecyloxy)benzoate.

• Preparation: In an oven-dried, nitrogen-purged flask, dissolve methyl 3,4,5-trihydroxybenzoate (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) or acetone.

• Base Addition: Add anhydrous Potassium Carbonate ( K2​CO3​ , 4.5 eq). Causality: K2​CO3​ is a mild base sufficient to deprotonate the phenolic −OH groups without hydrolyzing the methyl ester.

• Alkylation: Add 1-bromododecane (3.5 eq) dropwise. Heat the mixture to 80 °C for 24 hours. Causality: The polar aprotic solvent (DMF) poorly solvates the phenoxide anions, drastically increasing their nucleophilicity and accelerating the SN​2 substitution.

• Workup: Pour into ice water, extract with dichloromethane (DCM), wash with brine, dry over MgSO4​ , and concentrate. Recrystallize from ethanol.

• Self-Validation Checkpoint: Perform Thin Layer Chromatography (TLC). The highly non-polar product will have a significantly higher Rf​ value than the starting material. 1H NMR must show a triplet at ~4.0 ppm, confirming the formation of the −CH2​−O−Ar linkages[6].

Protocol 2: Ester Reduction

Objective: Synthesize [3,4,5-Tris(dodecyloxy)phenyl]methanol.

• Preparation: Suspend Lithium Aluminum Hydride ( LiAlH4​ , 2.0 eq) in dry Tetrahydrofuran (THF) at 0 °C under nitrogen. Causality: LiAlH4​ is required because milder agents (like NaBH4​ ) lack the hydride nucleophilicity to reduce an ester.

• Reduction: Dissolve the intermediate from Protocol 1 in dry THF and add it dropwise to the LiAlH4​ suspension. Reflux for 4 hours.

• Quenching: Cool to 0 °C. Carefully quench using the Fieser method (x mL water, x mL 15% NaOH, 3x mL water) to precipitate aluminum salts as a granular white solid. Filter and evaporate the filtrate.

• Self-Validation Checkpoint: Analyze via FTIR prior to NMR. The complete disappearance of the sharp carbonyl ( C=O ) stretch at ~1710 cm⁻¹ and the appearance of a broad hydroxyl ( −OH ) stretch at ~3300 cm⁻¹ provides immediate, bench-side proof of successful reduction.

Step-by-step synthesis workflow featuring integrated self-validation checkpoints.

Quantitative Data Summaries

The physical and spectroscopic properties of the molecule are summarized below to aid in laboratory identification and computational modeling.

Table 1: Physicochemical and Identification Properties

Property	Value / Description
Chemical Name	[3,4,5-Tris(dodecyloxy)phenyl]methanol
CAS Registry Number	138433-00-8[1]
Molecular Formula	C43​H80​O4​
Molar Mass	661.11 g/mol [1]
Physical State	White crystalline solid[6]
Solubility Profile	Soluble in THF, CHCl3​ , DCM, Toluene. Insoluble in Water, Methanol.
Key 1H NMR Signals ( CDCl3​ )	δ ~6.5 (s, 2H, Ar-H), ~4.6 (s, 2H, −CH2​OH ), ~3.9 (t, 6H, −OCH2​− )[6]

Table 2: Influence of Dendron Generation on PBI Self-Assembly Thermodynamics (Data representative of dendronized perylene bisimides incorporating the 3,4,5-tris(dodecyloxy)phenyl motif)[4]

Assembly Phase	Transition	Enthalpy Change ( ΔH )	Driving Force
Crystalline ( Φmk​ )	Slow annealing (24 °C)	High	Kinetic control; dense alkyl chain packing.
Columnar Hexagonal ( Φh​ )	Heating above 13 °C	6.26 kcal/mol	Thermodynamic control; steric wedge forces curvature.
Isotropic (i)	High Temp Melt	Variable	Entropy dominates; complete loss of π−π stacking.

References

• Self-Assembly of Dendronized Perylene Bisimides into Complex Helical Columns Journal of the American Chemical Society[Link][4]

• Self-Repairing Complex Helical Columns Generated via Kinetically Controlled Self-Assembly of Dendronized Perylene Bisimides Journal of the American Chemical Society[Link][5]

• Electron Accepting Naphthalene Bisimide Ligand Architectures for Modulation of π−π Stacking Nanocrystal Hybrid Materials The Royal Society of Chemistry[Link][2]

• Photopolymerization of Reactive Amphiphiles: Automatic and Robust Vertical Alignment Layers of Liquid Crystals with a Strong Surface Anchoring Energy Macromolecules - ACS Publications[Link][6]

• Self-assembled structures formed by a wedge-shaped molecule in 2D and 3D: The role of flexible side chains and polar head groups ResearchGate (Originally published in Soft Matter)[Link][3]

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Thermotropic liquid crystal behavior of[3,4,5-Tris(dodecyloxy)phenyl]methanol

An In-depth Technical Guide to the Thermotropic Liquid Crystal Behavior of [3,4,5-Tris(dodecyloxy)phenyl]methanol

Introduction: The Architectural Elegance of Dendritic Mesogens

In the realm of soft matter, the molecular architecture of a compound dictates its macroscopic properties in a profound and often elegant manner. Among the various classes of liquid crystalline materials, those derived from dendritic or "wedge-shaped" molecules have garnered significant interest. These molecules, characterized by a central core from which emanate flexible peripheral chains, possess a unique ability to self-assemble into highly ordered supramolecular structures.[1][2] The compound [3,4,5-Tris(dodecyloxy)phenyl]methanol, a derivative of gallic acid, is an exemplar of this molecular design. Its structure, featuring a rigid phenyl core functionalized with three flexible dodecyloxy chains, predisposes it to form thermotropic liquid crystal phases upon heating.[3][4]

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the synthesis, characterization, and anticipated thermotropic liquid crystal behavior of [3,4,5-Tris(dodecyloxy)phenyl]methanol. We will delve into the causality behind experimental choices, provide field-proven protocols, and ground our discussion in the fundamental principles of liquid crystal science.

Molecular Structure and Design Principles

The propensity of [3,4,5-Tris(dodecyloxy)phenyl]methanol to exhibit mesomorphism is a direct consequence of its amphipathic nature, where a polar aromatic core is peripherally substituted with nonpolar aliphatic chains. This molecular arrangement is a common motif in discotic liquid crystals, which tend to self-assemble into columnar structures.[5] The three dodecyloxy chains create a significant volume of flexible, aliphatic matter, which, through micro-segregation from the aromatic cores, drives the formation of an ordered fluid phase.

Caption: Molecular structure of [3,4,5-Tris(dodecyloxy)phenyl]methanol.

Synthesis of [3,4,5-Tris(dodecyloxy)phenyl]methanol

The synthesis of this class of compounds is typically achieved through a two-step process starting from a gallic acid ester. The following protocol is adapted from a reliable procedure for a longer-chain analogue, [3,4,5-Tris(octadecyloxy)phenyl]methanol, and is expected to yield the desired product with high purity.[3]

Step 1: Etherification of Methyl Gallate

The first step involves the Williamson ether synthesis to attach the dodecyl chains to the hydroxyl groups of methyl gallate.

Caption: Workflow for the etherification of methyl gallate.

Protocol:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add methyl gallate (1 equivalent), potassium carbonate (6 equivalents), and dimethylformamide (DMF) to create a stirrable suspension.

• Add 1-bromododecane (3.2 equivalents) to the mixture.

• Heat the reaction mixture to 100°C and stir overnight. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and precipitate the product by pouring it into a large volume of water.

• Isolate the crude product by filtration, wash thoroughly with water, and dry under vacuum.

• Purify the crude product by recrystallization from a suitable solvent such as hexane to yield pure Methyl 3,4,5-Tris(dodecyloxy)benzoate as a white powder.[4]

Step 2: Reduction of the Ester to an Alcohol

The second step is the reduction of the methyl ester to the corresponding primary alcohol using a strong reducing agent like lithium aluminum hydride (LiAlH₄).

Caption: Workflow for the reduction of the ester intermediate.

Protocol:

• In a dry, inert atmosphere (e.g., under argon or nitrogen), prepare a suspension of lithium aluminum hydride (LiAlH₄, ~3 equivalents) in anhydrous tetrahydrofuran (THF) in a round-bottom flask.

• Dissolve the Methyl 3,4,5-Tris(dodecyloxy)benzoate from Step 1 in anhydrous THF and add it dropwise to the LiAlH₄ suspension with stirring.

• After the addition is complete, allow the reaction to stir at room temperature until completion (monitored by TLC).

• Carefully quench the reaction by the sequential, dropwise addition of water, followed by a 15% aqueous solution of sodium hydroxide, and then more water.

• Filter the resulting suspension to remove the aluminum salts and wash the filter cake with THF.

• Combine the filtrate and washes, dry over an anhydrous salt (e.g., MgSO₄), filter, and evaporate the solvent under reduced pressure to yield the final product, [3,4,5-Tris(dodecyloxy)phenyl]methanol.[3]

Thermotropic Liquid Crystal Behavior: Characterization and Expected Properties

Based on the molecular structure and extensive studies on similar gallic acid derivatives, [3,4,5-Tris(dodecyloxy)phenyl]methanol is anticipated to exhibit a thermotropic columnar liquid crystal phase.[3][4] The characterization of this behavior is a multi-faceted process requiring a combination of thermal analysis, optical microscopy, and X-ray diffraction.

Characterization Workflow

A robust characterization workflow is essential to unambiguously identify the liquid crystalline phases and their transition temperatures.

Caption: Integrated workflow for liquid crystal characterization.

Differential Scanning Calorimetry (DSC)

DSC is the primary technique for quantifying the thermal transitions of a material. It measures the heat flow into or out of a sample as a function of temperature, revealing first-order phase transitions (like melting and clearing) as distinct peaks.[6][7]

Experimental Protocol:

• Sample Preparation: Accurately weigh 2-5 mg of the synthesized [3,4,5-Tris(dodecyloxy)phenyl]methanol into a hermetically sealed aluminum DSC pan. An empty, sealed pan is used as a reference.

• Thermal Program:

  • Equilibrate the sample at a temperature well below the expected melting point (e.g., 25°C).

  • Heat the sample at a controlled rate (e.g., 10°C/min) to a temperature above the expected clearing point (the transition to an isotropic liquid).

  • Hold the sample at this temperature for 2-5 minutes to ensure complete melting and to erase any thermal history.

  • Cool the sample at the same rate (10°C/min) back to the starting temperature.

  • Perform a second heating and cooling cycle to observe the reproducible thermotropic behavior.

• Data Analysis:

  • The melting transition (Crystal → Liquid Crystal or Isotropic) and the clearing transition (Liquid Crystal → Isotropic) will appear as endothermic peaks on the heating scan.

  • The corresponding exothermic peaks will be observed on the cooling scan.

  • The peak onset temperature is typically reported as the transition temperature (T).

  • The area under the peak corresponds to the enthalpy of the transition (ΔH).

Transition	Expected Temperature Range (°C)	Enthalpy Change (ΔH)	Notes
Melting (Cr → Col/I)	50 - 80	To be determined	The first heating scan may show complex behavior due to the initial crystalline state.
Clearing (Col → I)	80 - 120	To be determined	This is the transition from the liquid crystal phase to the isotropic liquid.

This table presents the kind of data to be collected. Actual values require experimental determination.

Polarized Optical Microscopy (POM)

POM is an indispensable tool for the qualitative identification of liquid crystal phases.[8][9] Anisotropic liquid crystal phases are birefringent and produce characteristic optical textures when viewed between crossed polarizers.

Experimental Protocol:

• Sample Preparation: Place a small amount of the sample on a clean glass microscope slide and gently heat it on a hot stage until it becomes an isotropic liquid. Place a clean cover slip over the molten sample and allow it to spread into a thin film.

• Observation:

  • Place the slide on the hot stage of the polarizing microscope.

  • Heat the sample to the isotropic phase, identified by a completely dark field of view under crossed polarizers.

  • Slowly cool the sample (e.g., 1-5°C/min) through the clearing point temperature identified by DSC.

  • Observe the nucleation and growth of the liquid crystalline phase from the isotropic melt. A columnar phase often exhibits a dendritic growth pattern, which evolves into a fan-like or mosaic texture.[9]

  • Record micrographs of the characteristic textures at different temperatures.

Variable-Temperature X-Ray Diffraction (XRD)

XRD provides definitive evidence of the structure and symmetry of the liquid crystal phase.[10] For columnar phases, XRD patterns typically show a sharp reflection in the small-angle region corresponding to the inter-columnar distance and a diffuse halo in the wide-angle region corresponding to the disordered stacking of molecules within the columns.

Experimental Protocol:

• Sample Preparation: Load the sample into a thin-walled glass capillary tube and seal it.

• Measurement:

  • Mount the capillary in a variable-temperature sample holder within the XRD instrument.

  • Heat the sample to the temperature range of the liquid crystal phase as determined by DSC and POM.

  • Acquire the diffraction pattern.

• Data Analysis:

  • For a hexagonal columnar (Colh) phase, the d-spacings of the small-angle reflections should follow a ratio of 1, 1/√3, 1/√4, 1/√7, etc., corresponding to the (10), (11), (20), and (21) reflections of a 2D hexagonal lattice.

  • The inter-columnar distance (a) can be calculated from the position of the (10) reflection.

  • A broad, diffuse peak at a wide angle (typically around 4.5 Å) indicates the liquid-like arrangement of the molten alkyl chains and the disordered stacking of the aromatic cores.

Conclusion: A Versatile Platform for Advanced Materials

[3,4,5-Tris(dodecyloxy)phenyl]methanol represents a fascinating example of how molecular design can be used to create self-assembling systems with ordered, fluid properties. The methodologies outlined in this guide provide a robust framework for its synthesis and the comprehensive characterization of its anticipated thermotropic liquid crystal behavior. The combination of DSC, POM, and XRD allows for the quantitative and qualitative assessment of its phase transitions and the elucidation of its supramolecular structure. For researchers in materials science and drug development, understanding and controlling the self-assembly of such dendritic molecules opens up possibilities for the design of novel drug delivery vehicles, anisotropic gels, and advanced optical materials.

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• Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal. (2021). Turkish Journal of Chemistry, 45(1), 71-81. [Link]

• Gallic Acid and Dodecyl Gallate Prevents Carbon Tetrachloride-Induced Acute and Chronic Hepatotoxicity by Enhancing Hepatic Antioxidant Status and Increasing p53 Expression. (2017). Biological and Pharmaceutical Bulletin, 40(4), 425-434. [Link]

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• Structure-property relationships in D-glucitol derivatives with two geminal hydrocarbon chains. Part 1.—Thermotropic and lyotropic liquid-crystalline behaviour. (1998). Journal of Materials Chemistry, 8(12), 2629-2637. [Link]

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• CHARACTERIZATION OF NANO-DOPED LIQUID CRYSTALS BY X-RAY DIFFRACTION, SCANNING ELECTRON MICROSCOPE AND OPTICAL COLORIMETRY. (2024). Rasayan Journal of Chemistry, 17(3). [Link]

• Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy) benzoyloxy]benzoate liquid crystal. (2021). TÜBİTAK Academic Journals. [Link]

• Thermotropic Liquid Crystalline Polymers with Various Alkoxy Side Groups: Thermal Properties and Molecular Dynamics. (2019). Polymers, 11(6), 1009. [Link]

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Role of alkyl chain length in[3,4,5-Tris(dodecyloxy)phenyl]methanol properties

The Role of Alkyl Chain Length in[3,4,5-Tris(dodecyloxy)phenyl]methanol: A Technical Guide to Dendritic Self-Assembly and Nanomedicine

Executive Summary

In the rational design of supramolecular architectures, lipid nanoparticles (LNPs), and liquid crystals, the selection of hydrophobic building blocks is paramount. As a Senior Application Scientist specializing in soft matter and nanomedicine, I frequently rely on [3,4,5-Tris(dodecyloxy)phenyl]methanol (often referred to as a first-generation Percec-type dendron or 3,4,5-C12-OH) as a foundational building block.

This whitepaper explores the physical causality behind why the dodecyl (C12) chain length serves as a critical inflection point in the homologous series of 3,4,5-tris(alkyloxy)benzyl alcohols. By balancing enthalpic van der Waals interactions with entropic chain flexibility, the C12 motif unlocks unique thermotropic phase behaviors, enabling the formation of complex columnar liquid crystals and highly stable nanocarriers.

The Physics of Alkyl Chain Length: Why C12?

The self-assembly of amphiphilic dendrons is governed by the Critical Packing Parameter (CPP) , defined as CPP=v/(a0​⋅lc​) , where v is the hydrophobic volume, a0​ is the optimal headgroup area, and lc​ is the effective chain length.

The choice of a C12 chain is not arbitrary; it represents a thermodynamic "Goldilocks zone." When comparing homologous series of n-alkylene benzyl alcohols, researchers observe distinct odd-even effects and chain-length dependencies that dictate packing density and melting points[1].

• Short Chains (< C10): Possess a low hydrophobic volume, resulting in a highly wedge-shaped geometry (CPP < 0.33). These molecules favor high-curvature structures like isotropic spherical micelles.

• Long Chains (> C14): Generate excessive van der Waals forces, leading to dense, interdigitated packing (CPP ≈ 1.0). This drives the system into rigid lamellar or crystalline solid phases, which are poorly suited for dynamic drug delivery.

• Dodecyl Chains (C12): Provide the precise hydrophobic volume required to achieve a CPP between 0.5 and 1.0. This geometry favors the self-assembly of 2D-hexagonal columnar ( Colh​ ) phases and complex mesoscale Frank-Kasper polyhedra[2].

Fig 1: Alkyl chain length dictates the critical packing parameter and self-assembly morphology.

Phase Behavior and Supramolecular Self-Assembly

The thermotropic behavior of[3,4,5-Tris(dodecyloxy)phenyl]methanol and its derivatives is heavily reliant on the interdigitation of the C12 chains. At room temperature, these molecules self-assemble into supramolecular columns, which subsequently pack into a 2D hexagonal lattice. This delicate balance allows C12-dendrons to act as highly versatile building blocks for luminescent liquid crystals[3] and 1D ion-transport channels[4].

To illustrate the profound impact of chain length, the quantitative phase behaviors of the homologous series are summarized below:

Table 1: Comparative Phase Behavior of 3,4,5-Tris(alkyloxy)benzyl Alcohols

Homologue	Alkyl Chain	Est. Melting Point (°C)	Dominant Mesophase	Critical Packing Parameter	Primary Application
3,4,5-C8-OH	Octyl (C8)	~15 - 20	Micellar / Cubic	< 0.33	Rapid Solubilization
3,4,5-C12-OH	Dodecyl (C12)	~45 - 50	Columnar Hexagonal	0.5 - 1.0	LNPs, Liquid Crystals
3,4,5-C16-OH	Hexadecyl (C16)	~65 - 70	Lamellar / Solid	~ 1.0	Solid Lipid Nanoparticles

Note: Transition temperatures vary based on the specific apex functionalization, but the thermotropic trend remains constant across the dendronized series[5].

Self-Validating Experimental Protocols

A scientific protocol is only as robust as its internal controls. The following workflow represents a self-validating system: the success of the chemical synthesis is immediately verified by the thermal signatures in the DSC, which in turn predicts the structural morphology confirmed by X-ray scattering.

Fig 2: Validated workflow for the synthesis and structural characterization of C12 dendrons.

Protocol A: Synthesis of [3,4,5-Tris(dodecyloxy)phenyl]methanol

This two-step synthesis ensures high-yield production of the C12-dendron[6].

Step 1: Williamson Etherification

• Procedure: Dissolve methyl 3,4,5-trihydroxybenzoate (1 eq) and 1-bromododecane (3.5 eq) in anhydrous DMF. Add anhydrous K2​CO3​ (5 eq) and heat to 70 °C for 24 hours under nitrogen.

• Causality: K2​CO3​ is chosen as a mild base because it efficiently deprotonates the phenolic hydroxyl groups without hydrolyzing the methyl ester core. The slight excess of 1-bromododecane ensures complete tri-alkylation.

Step 2: Ester Reduction

• Procedure: Dissolve the resulting methyl 3,4,5-tris(dodecyloxy)benzoate in anhydrous THF. Cool to 0 °C. Slowly add a suspension of LiAlH4​ (1.5 eq) in THF. Stir at room temperature for 3 hours[2].

• Causality: LiAlH4​ is mandatory here. Milder reducing agents (like NaBH4​ ) cannot reduce the sterically hindered ester, while harsher conditions might cleave the newly formed ether linkages. The reaction must be initiated at 0 °C to control the highly exothermic hydride transfer.

• Quench (Fieser Method): To prevent stubborn aluminum emulsions during extraction, quench the reaction sequentially with x mL water, x mL 15% NaOH, and 3x mL water (where x is the mass of LiAlH4​ in grams). This forces the aluminum salts to precipitate as a granular white solid, allowing for clean filtration.

Protocol B: Structural Elucidation of the Mesophase

Step 1: Differential Scanning Calorimetry (DSC)

• Procedure: Subject the purified compound to DSC cycling from -20 °C to 100 °C.

• Causality: Perform the first cycle at a standard 10 °C/min to erase thermal history. Perform the second cycle at a slow rate of 1 °C/min. Self-organized C12 systems often exhibit polymorphism; a slow heating rate is required to resolve closely spaced enthalpic transitions[5].

Step 2: Small-Angle X-ray Scattering (SAXS)

• Procedure: Analyze the bulk sample at a temperature 5 °C above its crystallization point.

• Causality: The primary beam must be calibrated to resolve d-spacings in the 2–5 nm range. The ratio of the scattering peaks ( 1:3​:4​:7​ ) will definitively confirm the presence of the 2D columnar hexagonal ( Colh​ ) phase driven by the C12 chains[4].

Conclusion

The integration of[3,4,5-Tris(dodecyloxy)phenyl]methanol into modern materials science is a masterclass in geometric chemistry. By strictly controlling the alkyl chain length to exactly twelve carbons, researchers can harness the perfect equilibrium between hydrophobic rigidity and thermal fluidity. Whether you are engineering nanopatterned donor/acceptor architectures[7] or formulating the next generation of lipid nanoparticles, respecting the physics of the C12 chain is the first step toward reproducible, high-efficacy self-assembly.

References

• Source: Macromolecules (ACS Publications)
• Source: Molecules (MDPI)
• Source: Journal of the American Chemical Society (ACS Publications)
• Source: Journal of the American Chemical Society (ACS Publications)
• Source: Liquid Crystals (ResearchGate)
• Source: Chemistry Letters (AWS Supplementary Data)
• Source: PMC (National Institutes of Health)

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Protocols & Analytical Methods

Protocol for synthesizing [3,4,5-Tris(dodecyloxy)phenyl]methanol from gallic acid

Application Note: High-Yield Synthesis of[3,4,5-Tris(dodecyloxy)phenyl]methanol from Gallic Acid

Target Audience: Synthetic Chemists, Materials Scientists, and Drug Delivery Researchers Document Type: Advanced Protocol & Mechanistic Guide

I. Executive Summary

[3,4,5-Tris(dodecyloxy)phenyl]methanol, commonly referred to as 3,4,5-tris(dodecyloxy)benzyl alcohol, is a critical lipophilic building block utilized in the synthesis of dendrimers, liquid crystals, and supramolecular self-assembling systems. Synthesizing this target molecule from the highly polar, naturally occurring gallic acid (3,4,5-trihydroxybenzoic acid) requires a strategic three-phase transformation: carboxylate protection (esterification), exhaustive phenolic alkylation, and targeted ester reduction.

This application note details a self-validating, high-efficiency protocol designed to maximize yield and purity at each intermediate stage, minimizing chromatographic bottlenecks.

II. Mechanistic Rationale & Synthetic Pathway

The transformation relies on sequential reactivity tuning. Direct alkylation of gallic acid is highly inefficient due to the competing nucleophilicity of the carboxylate group and poor solubility of the polyol in non-polar organic solvents.

• Phase 1 (Esterification): Converting gallic acid to methyl gallate masks the acidic proton, preventing unwanted side reactions and drastically improving the molecule's solubility in polar aprotic solvents required for the next step.

• Phase 2 (Williamson Ether Synthesis): The exhaustive alkylation of the three phenolic hydroxyl groups utilizes 1-bromododecane. We employ Potassium Iodide (KI) as a nucleophilic catalyst. Through the in situ Finkelstein reaction, the bromide is temporarily converted to a more reactive iodide species, accelerating the SN​2 displacement by the sterically hindered phenoxide ions [1].

• Phase 3 (Hydride Reduction): The resulting lipophilic ester is reduced to the primary alcohol using Lithium Aluminum Hydride ( LiAlH4​ ). The robust nature of the ether linkages ensures they remain unaffected under these strongly reducing conditions [2].

Synthetic workflow from gallic acid to [3,4,5-tris(dodecyloxy)phenyl]methanol.

III. Execution Protocols

Phase 1: Synthesis of Methyl Gallate

• Objective: Carboxylic acid protection to enhance solubility and direct subsequent alkylation.

• Procedure:

  • Suspend 10.0 g (58.8 mmol) of gallic acid in 150 mL of anhydrous methanol in a 500 mL round-bottom flask.

  • Slowly add 2.0 mL of concentrated sulfuric acid ( H2​SO4​ ) dropwise while stirring. Causality: The acid acts as a catalyst for the Fischer esterification, protonating the carbonyl oxygen to increase electrophilicity.

  • Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 65°C) for 18 hours.

  • Cool to room temperature. Concentrate the mixture under reduced pressure to approximately 50 mL.

  • Pour the residue into 200 mL of ice-cold distilled water. Extract with Ethyl Acetate ( 3×100 mL).

  • Wash the combined organic layers with saturated aqueous NaHCO3​ to neutralize residual acid, followed by brine.

  • Dry over anhydrous MgSO4​ , filter, and evaporate to yield methyl gallate as an off-white solid.

Phase 2: Synthesis of Methyl 3,4,5-tris(dodecyloxy)benzoate

• Objective: Exhaustive functionalization of the phenolic hydroxyls with lipophilic dodecyl chains [3].

• Procedure:

  • Dissolve 5.0 g (27.2 mmol) of methyl gallate in 100 mL of anhydrous N,N-Dimethylformamide (DMF). Causality: DMF is a polar aprotic solvent that poorly solvates anions, thereby maximizing the nucleophilicity of the phenoxide ions.

  • Add 15.0 g (108.6 mmol, ~4.0 eq) of anhydrous Potassium Carbonate ( K2​CO3​ ) and 0.9 g (5.4 mmol, 0.2 eq) of Potassium Iodide (KI) [4].

  • Purge the system with inert gas (Nitrogen or Argon).

  • Add 27.1 g (108.6 mmol, ~4.0 eq) of 1-bromododecane dropwise.

  • Heat the reaction mixture to 80°C and stir vigorously for 18–24 hours.

  • Cool the mixture and pour it into 300 mL of ice water. Extract with Dichloromethane (DCM) ( 3×100 mL).

  • Wash the organic layer extensively with water ( 5×100 mL) to remove DMF, then wash with brine.

  • Dry over MgSO4​ , concentrate, and recrystallize the crude product from hot ethanol or acetone to yield methyl 3,4,5-tris(dodecyloxy)benzoate as a white powder.

Phase 3: Reduction to [3,4,5-Tris(dodecyloxy)phenyl]methanol

• Objective: Selective reduction of the ester to a primary alcohol without cleaving the newly formed ether linkages [5].

• Procedure:

  • In a flame-dried, argon-purged 250 mL flask, suspend 1.2 g (31.6 mmol, 1.5 eq based on ester) of Lithium Aluminum Hydride ( LiAlH4​ ) in 50 mL of anhydrous Tetrahydrofuran (THF). Safety Note: LiAlH4​ reacts violently with water; strict anhydrous techniques are mandatory.

  • Cool the suspension to 0°C using an ice bath.

  • Dissolve 14.5 g (21.0 mmol) of methyl 3,4,5-tris(dodecyloxy)benzoate in 50 mL of anhydrous THF. Add this solution dropwise to the LiAlH4​ suspension over 30 minutes to control the exothermic hydride transfer.

  • Remove the ice bath and allow the reaction to warm to room temperature, stirring for 4 hours.

  • Quench the reaction strictly following the Fieser method (1.2 mL water, 1.2 mL 15% NaOH, 3.6 mL water) at 0°C. Causality: This specific quenching sequence traps the aluminum salts as a granular, easily filterable white precipitate rather than a gelatinous emulsion.

  • Filter the mixture through a pad of Celite, washing the filter cake thoroughly with hot THF.

  • Concentrate the filtrate under reduced pressure. Recrystallize the residue from hexane or perform silica gel column chromatography (DCM/Hexane gradient) to obtain the pure [3,4,5-Tris(dodecyloxy)phenyl]methanol as a white solid.

IV. Quantitative Data Summary

Synthetic Step	Intermediate / Target Product	Key Reagents & Catalysts	Conditions	Typical Yield	Purification Method
Phase 1	Methyl Gallate	Methanol, H2​SO4​	Reflux, 18h	92 - 95%	Aqueous workup (No column needed)
Phase 2	Methyl 3,4,5-tris(dodecyloxy)benzoate	1-Bromododecane, K2​CO3​ , KI	DMF, 80°C, 18h	85 - 90%	Recrystallization (Ethanol/Acetone)
Phase 3	[3,4,5-Tris(dodecyloxy)phenyl]methanol	LiAlH4​ , anhydrous THF	0°C to RT, 4h	80 - 88%	Fieser Quench + Recrystallization (Hexane)

V. References

• Title: Isomerization-Induced Excimer Formation of Pyrene-Based Acylhydrazone Controlled by Light- and Solvent-Sensing Aromatic Analytes Source: ACS Publications URL: [Link]

• Title: Liquid porphyrin derivative and method for producing the same (EP2253634A1) Source: Google Patents URL:

• Title: CYCLOTRIVERATRYLENE AND PORPHYRIN SCAFFOLDS FOR MOLECULAR RECOGNITION AND SELF-ASSEMBLY Source: TDX (Tesis Doctorals en Xarxa) URL: [Link]

• Title: Testing the Triple Network Structure of the Cubic m3Im (I) Phase by Isomorphous Replacement and Model Ref Source: Royal Society of Chemistry (RSC) URL: [Link]

• Title: Synthesis and mesomorphic behaviour of unsymmetrical tetracatenar [1,2,3]-triazole derivatives Source: Centre National de la Recherche Scientifique (CNRS) URL: [Link]

Preparation and Application of Side-Chain Liquid Crystalline Polymers Featuring [3,4,5-Tris(dodecyloxy)phenyl]methanol for Advanced Drug Delivery

Abstract

This comprehensive guide details the synthesis, characterization, and application of a novel side-chain liquid crystalline polymer (SCLCP) based on the dendritic mesogen, [3,4,5-Tris(dodecyloxy)phenyl]methanol. This polymer is designed for advanced applications in drug development, leveraging its unique self-assembly properties to form ordered nanostructures suitable for controlled drug release. This document provides researchers, scientists, and drug development professionals with detailed protocols, from the synthesis of the key dendritic alcohol to the formulation and evaluation of drug-loaded nanoparticles. The causality behind experimental choices is explained to provide a deeper understanding of the system, ensuring that the described protocols are robust and reproducible.

Introduction: The Promise of Dendronized Liquid Crystalline Polymers in Therapeutics

Liquid crystalline polymers (LCPs) represent a fascinating class of materials that combine the ordered structure of crystalline solids with the fluidity of liquids. This unique combination of properties makes them highly attractive for a range of applications, particularly in the biomedical field. When functionalized with dendritic side chains, these polymers can self-assemble into highly ordered architectures, such as columnar or smectic phases, creating nanoscale domains that can serve as reservoirs for therapeutic agents.

The choice of [3,4,5-Tris(dodecyloxy)phenyl]methanol as the core building block for the dendritic side chain is strategic. The three long dodecyloxy chains promote micro-segregation and the formation of liquid crystalline phases, while the phenyl core provides aromatic stacking interactions that contribute to the stability of the assembled structures. The terminal methanol group offers a convenient handle for grafting these dendritic moieties onto a polymer backbone.

This guide will focus on the synthesis of a poly(acrylic acid) backbone grafted with [3,4,5-Tris(dodecyloxy)phenyl]methanol side chains. Poly(acrylic acid) is chosen for its water solubility, biocompatibility, and the presence of carboxylic acid groups that are amenable to chemical modification. The resulting amphiphilic polymer is expected to self-assemble in aqueous media, forming nanoparticles with a liquid crystalline core capable of encapsulating hydrophobic drugs.

Synthesis of the Key Dendritic Alcohol: [3,4,5-Tris(dodecyloxy)phenyl]methanol

The synthesis of the dendritic alcohol is a multi-step process that begins with the readily available methyl 3,4,5-trihydroxybenzoate (methyl gallate).

Step 1: Etherification of Methyl 3,4,5-Trihydroxybenzoate

The first step involves the etherification of the three hydroxyl groups of methyl gallate with dodecyl bromide. This reaction is typically carried out in the presence of a base to deprotonate the hydroxyl groups, facilitating nucleophilic attack on the alkyl halide.

Protocol:

• To a solution of methyl 3,4,5-trihydroxybenzoate (1.0 eq) in dry N,N-dimethylformamide (DMF), add anhydrous potassium carbonate (K₂CO₃, 5.0 eq).

• Stir the mixture at room temperature under an inert atmosphere (e.g., argon or nitrogen) for 30 minutes.

• Add 1-bromododecane (3.3 eq) dropwise to the reaction mixture.

• Heat the reaction mixture to 80 °C and stir for 24-48 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction to room temperature and pour it into a large volume of cold water.

• Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain methyl 3,4,5-tris(dodecyloxy)benzoate as a white solid.[1]

Causality of Experimental Choices:

• Anhydrous K₂CO₃: A moderately strong base is required to deprotonate the phenolic hydroxyls without causing hydrolysis of the ester group. It is crucial to use the anhydrous form to prevent side reactions.

• DMF: A polar aprotic solvent is chosen to dissolve the reactants and facilitate the SN2 reaction.

• Inert Atmosphere: Prevents oxidation of the phenolic compounds at elevated temperatures.

• Excess Alkyl Halide and Base: A slight excess of dodecyl bromide and a larger excess of potassium carbonate are used to drive the reaction to completion.

Step 2: Reduction of the Methyl Ester

The methyl ester of the etherified product is then reduced to the corresponding primary alcohol using a suitable reducing agent like lithium aluminum hydride (LiAlH₄).

Protocol:

• In a flame-dried, two-necked round-bottom flask under an inert atmosphere, prepare a suspension of lithium aluminum hydride (LiAlH₄, 2.0 eq) in anhydrous tetrahydrofuran (THF).

• Cool the suspension to 0 °C in an ice bath.

• Dissolve methyl 3,4,5-tris(dodecyloxy)benzoate (1.0 eq) in anhydrous THF and add it dropwise to the LiAlH₄ suspension.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction by TLC until the starting material is completely consumed.

• Carefully quench the reaction by the sequential dropwise addition of water, followed by 15% aqueous NaOH, and then more water, while maintaining the temperature at 0 °C.

• Filter the resulting white precipitate and wash it thoroughly with THF.

• Combine the filtrate and the washings, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield [3,4,5-Tris(dodecyloxy)phenyl]methanol as a white solid.

Causality of Experimental Choices:

• LiAlH₄: A powerful reducing agent is necessary for the efficient reduction of the ester to the alcohol.

• Anhydrous THF: Essential for preventing the violent reaction of LiAlH₄ with water.

• Careful Quenching: The quenching procedure is critical for safely destroying the excess LiAlH₄ and precipitating the aluminum salts for easy removal.

Diagram of the Synthetic Pathway for the Dendritic Alcohol:

Caption: Synthetic route to [3,4,5-Tris(dodecyloxy)phenyl]methanol.

Synthesis of the Side-Chain Liquid Crystalline Polymer

The synthesis of the final polymer involves two main stages: the preparation of the polymer backbone and the subsequent grafting of the dendritic side chains.

Step 1: Synthesis of Poly(acrylic acid) (PAA) Backbone

A poly(acrylic acid) backbone of a controlled molecular weight is synthesized via free-radical polymerization.[2][3][4]

Protocol:

• In a reaction vessel, dissolve acrylic acid (monomer) in deionized water. The concentration of the monomer will influence the final molecular weight.[5][6]

• Add a radical initiator, such as potassium persulfate (K₂S₂O₈), to the solution.[2] The initiator concentration will also affect the molecular weight.

• Deoxygenate the solution by bubbling with an inert gas (e.g., argon) for at least 30 minutes.

• Heat the reaction mixture to 60-80 °C under constant stirring to initiate the polymerization.

• Allow the reaction to proceed for several hours (e.g., 4-6 hours).

• Precipitate the polymer by pouring the reaction mixture into a large excess of a non-solvent, such as acetone or methanol.

• Collect the precipitated poly(acrylic acid) by filtration and dry it under vacuum.

• Characterize the molecular weight and polydispersity of the PAA backbone using Gel Permeation Chromatography (GPC).

Causality of Experimental Choices:

• Free-Radical Polymerization: A common and straightforward method for synthesizing vinyl polymers.[2]

• Water as Solvent: A green and convenient solvent for the polymerization of acrylic acid.

• Potassium Persulfate: A water-soluble initiator that thermally decomposes to generate radicals.[2]

• Deoxygenation: Oxygen can inhibit free-radical polymerization, so its removal is crucial for a successful reaction.

Step 2: Grafting of Dendritic Side Chains via Mitsunobu Esterification

The Mitsunobu reaction is an efficient method for the esterification of primary and secondary alcohols with carboxylic acids under mild conditions, proceeding with inversion of configuration at the alcohol carbon.[7][8][9][10] It is particularly useful for sterically hindered alcohols.

Protocol:

• In a flame-dried flask under an inert atmosphere, dissolve the synthesized poly(acrylic acid) (1.0 eq of carboxylic acid groups) and [3,4,5-Tris(dodecyloxy)phenyl]methanol (1.2 eq) in anhydrous THF.

• Add triphenylphosphine (PPh₃, 1.5 eq) to the solution and stir until it dissolves.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a solution of diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir for 24 hours.

• Monitor the reaction by following the disappearance of the dendritic alcohol using TLC.

• Concentrate the reaction mixture under reduced pressure.

• Purify the polymer by repeated precipitation from a good solvent (e.g., THF or dichloromethane) into a non-solvent (e.g., methanol or hexane) to remove the triphenylphosphine oxide and other byproducts.[11]

• Dry the final side-chain liquid crystalline polymer under vacuum.

Causality of Experimental Choices:

• Mitsunobu Reaction: Chosen for its mild reaction conditions and its ability to esterify sterically demanding alcohols.[7][8][9][10]

• Anhydrous Conditions: The reagents used in the Mitsunobu reaction are sensitive to moisture.

• Order of Addition: Adding the azodicarboxylate last to the cooled solution of the other reactants is the standard and safest procedure.[7]

• Repeated Precipitation: This is a crucial step for the purification of the polymer, as the byproducts of the Mitsunobu reaction can be difficult to remove otherwise.[11]

Diagram of the Polymer Synthesis Workflow:

Caption: Workflow for the synthesis of the side-chain liquid crystalline polymer.

Characterization of the Liquid Crystalline Polymer

A thorough characterization of the synthesized polymer is essential to confirm its chemical structure, molecular weight, and liquid crystalline properties.

Technique	Purpose	Expected Observations
¹H NMR & ¹³C NMR Spectroscopy	To confirm the chemical structure and the degree of grafting.	Appearance of characteristic peaks for both the PAA backbone and the dendritic side chains. The degree of grafting can be estimated by comparing the integration of peaks from the backbone and the side chains.
Gel Permeation Chromatography (GPC)	To determine the molecular weight and polydispersity index (PDI) of the polymer.	An increase in molecular weight after grafting compared to the initial PAA backbone. A relatively low PDI indicates a controlled polymerization.
Differential Scanning Calorimetry (DSC)	To identify the glass transition temperature (Tg) and the temperatures of liquid crystalline phase transitions.[12][13]	A glass transition followed by one or more endothermic peaks corresponding to transitions between different liquid crystalline phases (e.g., smectic to nematic, nematic to isotropic).[13]
Polarized Optical Microscopy (POM)	To visualize the birefringent textures of the liquid crystalline phases.[12][13]	Characteristic optical textures, such as focal conic or fan-like textures for smectic phases, or Schlieren textures for nematic phases, will be observed upon heating and cooling the sample.[13]
Small-Angle and Wide-Angle X-ray Scattering (SAXS/WAXD)	To determine the nature and dimensions of the self-assembled nanostructures.	For a columnar phase, a set of peaks in the small-angle region with a q-spacing ratio of 1:√3:2 would be expected. For a smectic phase, a sharp peak in the small-angle region corresponding to the layer spacing would be observed.

Application in Drug Delivery

The amphiphilic nature of the synthesized SCLCP allows it to self-assemble into nanoparticles in an aqueous environment, forming a core-shell structure where the hydrophobic, liquid crystalline dendritic side chains form the core, and the hydrophilic PAA backbone forms the shell. This core is an ideal environment for encapsulating hydrophobic drugs.

Drug Loading Protocol (Example: Doxorubicin or Paclitaxel)

Protocol:

• Dissolve the synthesized SCLCP in a water-miscible organic solvent, such as THF or acetone.

• Dissolve the hydrophobic drug (e.g., doxorubicin or paclitaxel) in the same solvent.[14][15][16][17][18][19][20]

• Add the drug solution to the polymer solution and stir for a few hours to ensure thorough mixing.

• Add this organic solution dropwise to a large volume of deionized water under vigorous stirring. This nanoprecipitation method will cause the polymer to self-assemble into nanoparticles, encapsulating the drug in the hydrophobic core.[14]

• Stir the aqueous suspension overnight to allow the organic solvent to evaporate completely.

• Purify the drug-loaded nanoparticles by dialysis against deionized water to remove any unloaded drug.[14]

• Lyophilize the purified nanoparticle suspension to obtain a dry powder for storage and further analysis.

Determination of Drug Loading and Encapsulation Efficiency

Protocol:

• Dissolve a known weight of the lyophilized drug-loaded nanoparticles in a suitable organic solvent to disrupt the nanoparticles and release the encapsulated drug.

• Determine the concentration of the drug using UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC) by comparing the absorbance or peak area to a standard curve of the free drug.

• Calculate the Drug Loading (DL) and Encapsulation Efficiency (EE) using the following formulas:

  • DL (%) = (Weight of drug in nanoparticles / Total weight of nanoparticles) x 100

  • EE (%) = (Weight of drug in nanoparticles / Initial weight of drug used) x 100

In Vitro Drug Release Study

Protocol:

• Disperse a known amount of the drug-loaded nanoparticles in a release medium (e.g., phosphate-buffered saline, PBS, at pH 7.4 to simulate physiological conditions, and at a lower pH, such as 5.5, to simulate the endosomal environment of cancer cells).[15]

• Place the dispersion in a dialysis bag with a suitable molecular weight cut-off.

• Immerse the dialysis bag in a larger volume of the release medium, maintained at 37 °C with constant stirring.

• At predetermined time intervals, withdraw a small aliquot of the release medium and replace it with an equal volume of fresh medium to maintain sink conditions.

• Quantify the amount of drug released into the medium using UV-Vis spectroscopy or HPLC.

• Plot the cumulative drug release as a function of time.

Diagram of the Drug Delivery Mechanism:

Caption: Mechanism of drug delivery using the SCLCP nanoparticles.

Conclusion

The protocols and methodologies detailed in this guide provide a comprehensive framework for the preparation and evaluation of liquid crystalline polymers based on [3,4,5-Tris(dodecyloxy)phenyl]methanol for drug delivery applications. The inherent self-assembly properties of these materials, driven by the dendritic side chains, offer a powerful platform for the encapsulation and controlled release of therapeutic agents. By understanding the rationale behind the experimental procedures, researchers can adapt and optimize these protocols for their specific needs, paving the way for the development of novel and effective drug delivery systems.

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[3,4,5-Tris(dodecyloxy)phenyl]methanol esterification reaction conditions

An In-Depth Guide to the Esterification of [3,4,5-Tris(dodecyloxy)phenyl]methanol for Advanced Material and Drug Delivery Applications

Authored by: A Senior Application Scientist

Introduction: The Significance of a Versatile Dendritic Building Block

[3,4,5-Tris(dodecyloxy)phenyl]methanol is a cornerstone molecule in the convergent synthesis of dendrimers and other highly branched macromolecules.[1][2] Its unique structure, featuring a reactive benzylic alcohol focal point and a bulky, lipophilic periphery composed of three dodecyloxy chains, makes it an ideal building block for creating sophisticated nanostructures. The esterification of its focal hydroxyl group is a critical step, enabling the covalent linkage of this dendron to a wide array of molecules, including other dendritic units, active pharmaceutical ingredients (APIs), or polymer chains.[3][4]

This guide provides an in-depth exploration of the primary esterification strategies for [3,4,5-Tris(dodecyloxy)phenyl]methanol. It moves beyond simple procedural lists to explain the underlying chemical logic, empowering researchers to select and optimize reaction conditions for their specific synthetic goals. We will focus on three widely-employed and robust methods: the Steglich esterification, the use of acid chlorides, and the classic Fischer esterification, detailing their mechanisms, protocols, and comparative advantages.

Strategy 1: Steglich Esterification - The Gold Standard for Mild and Efficient Coupling

The Steglich esterification is arguably the most versatile and widely adopted method for coupling valuable alcohols like [3,4,5-Tris(dodecyloxy)phenyl]methanol, especially with sterically hindered or acid-sensitive carboxylic acids.[5][6] First described by Wolfgang Steglich in 1978, this reaction utilizes a carbodiimide, typically N,N'-dicyclohexylcarbodiimide (DCC), as a dehydrating agent and a nucleophilic catalyst, 4-dimethylaminopyridine (DMAP).[7][8]

Core Principle & Mechanistic Insight: The power of the Steglich reaction lies in its ability to activate the carboxylic acid under neutral conditions. DCC reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate.[6] While the alcohol can attack this intermediate directly, the reaction is often slow. The crucial role of catalytic DMAP is to intercept the O-acylisourea, forming an even more reactive N-acylpyridinium salt. This "active ester" is highly susceptible to nucleophilic attack by the alcohol, proceeding rapidly and cleanly at room temperature. The thermodynamic driving force is the formation of the very stable N,N'-dicyclohexylurea (DCU) byproduct.[6][7]

Caption: Mechanism of the DMAP-catalyzed Steglich Esterification.

Detailed Laboratory Protocol: Steglich Esterification

This protocol describes the esterification of [3,4,5-Tris(dodecyloxy)phenyl]methanol with a generic carboxylic acid.

Materials:

• [3,4,5-Tris(dodecyloxy)phenyl]methanol

• Carboxylic Acid

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous Dichloromethane (DCM)

• 0.5 N Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (Brine) solution

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Silica Gel for column chromatography

Procedure:

• Preparation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (Nitrogen or Argon), dissolve the carboxylic acid (1.2 equivalents), [3,4,5-Tris(dodecyloxy)phenyl]methanol (1.0 equivalent), and DMAP (0.1 equivalents).

• Solvation: Add anhydrous DCM (approx. 0.1 M concentration relative to the alcohol) and stir with a magnetic stir bar until all solids are dissolved.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath. This is crucial to moderate the initial exothermic reaction and minimize side product formation.

• DCC Addition: Dissolve DCC (1.2 equivalents) in a minimal amount of anhydrous DCM and add it dropwise to the stirred reaction mixture over 5-10 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Let the mixture stir for 12-24 hours. A white precipitate of dicyclohexylurea (DCU) will form as the reaction progresses.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC), checking for the consumption of the starting alcohol.

• Work-up - DCU Removal: Once the reaction is complete, filter the mixture through a fritted glass funnel or a Celite® pad to remove the precipitated DCU. Wash the precipitate with a small amount of cold DCM.

• Work-up - Aqueous Wash: Transfer the filtrate to a separatory funnel. Wash sequentially with 0.5 N HCl (2x) to remove DMAP, saturated NaHCO₃ (1x) to remove any remaining acid, and finally with brine (1x) to reduce the aqueous content in the organic layer.[9]

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product is typically purified by silica gel column chromatography to remove any residual DCU and other impurities, yielding the pure ester.

Parameter	Recommended Condition	Rationale / Causality
Stoichiometry	Alcohol:Acid:DCC:DMAP = 1:1.2:1.2:0.1	A slight excess of acid and DCC ensures complete conversion of the valuable alcohol. DMAP is catalytic.
Solvent	Anhydrous Dichloromethane (DCM)	Aprotic, good solubility for reactants, and easily removed. Anhydrous conditions are critical to prevent DCC hydrolysis.
Temperature	0 °C to Room Temperature	Initial cooling controls exothermicity; reaction proceeds efficiently at room temperature.[7]
Reaction Time	12 - 24 hours	Allows for complete reaction, especially with sterically hindered substrates. Monitor by TLC.
Key Byproduct	Dicyclohexylurea (DCU)	Insoluble in DCM, largely removed by simple filtration.[10]

Strategy 2: Acid Chloride Esterification - The High-Reactivity Route

When high reactivity is needed and the carboxylic acid is robust, converting it to an acid chloride is an excellent strategy. Acid chlorides are highly electrophilic and react readily with alcohols, often at low temperatures and with short reaction times.[11] A stoichiometric amount of a non-nucleophilic base, such as pyridine or triethylamine, is required to scavenge the HCl gas produced during the reaction.[12]

Core Principle & Mechanistic Insight: This is a classic nucleophilic acyl substitution. The lone pair of the hydroxyl group on [3,4,5-Tris(dodecyloxy)phenyl]methanol attacks the highly electrophilic carbonyl carbon of the acid chloride. A tetrahedral intermediate is formed, which then collapses, expelling the chloride ion as a good leaving group. The base (e.g., pyridine) deprotonates the oxonium ion intermediate and neutralizes the resulting HCl, preventing it from causing acid-catalyzed side reactions.

Caption: Two-step workflow for esterification via an acid chloride intermediate.

Detailed Laboratory Protocol: Acid Chloride Esterification

This protocol assumes the acid chloride is either commercially available or has been pre-synthesized from the corresponding carboxylic acid using a standard reagent like thionyl chloride (SOCl₂) or oxalyl chloride.[13][14]

Materials:

• [3,4,5-Tris(dodecyloxy)phenyl]methanol

• Acid Chloride

• Pyridine or Triethylamine (distilled)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• 1 M Copper (II) Sulfate (CuSO₄) solution (for pyridine removal)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (Brine) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Preparation: In a flame-dried flask under an inert atmosphere, dissolve [3,4,5-Tris(dodecyloxy)phenyl]methanol (1.0 equivalent) and pyridine (1.5 equivalents) in anhydrous DCM.

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Acid Chloride Addition: Add the acid chloride (1.1 equivalents) dropwise via syringe. The reaction is often rapid and exothermic.

• Reaction: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2-4 hours.

• Monitoring: Monitor the reaction for the disappearance of the alcohol starting material by TLC.

• Work-up: Transfer the reaction mixture to a separatory funnel and dilute with DCM.

• Aqueous Wash: Wash the organic layer sequentially with water (1x), 1 M CuSO₄ solution (2-3x, until the blue color persists in the aqueous layer, indicating complete removal of pyridine), saturated NaHCO₃ (1x), and finally brine (1x).

• Drying and Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to yield the desired ester.

Parameter	Recommended Condition	Rationale / Causality
Stoichiometry	Alcohol:Acid Chloride:Base = 1:1.1:1.5	A small excess of the reactive acid chloride ensures full conversion. Excess base ensures complete HCl scavenging.
Solvent	Anhydrous DCM or THF	Aprotic and unreactive towards the acid chloride.
Temperature	0 °C to Room Temperature	Controls the initial exothermic reaction; reaction usually proceeds to completion at room temperature.[15]
Reaction Time	2 - 5 hours	Significantly faster than Steglich due to the high reactivity of the acid chloride.
Base	Pyridine or Triethylamine	Acts as an HCl scavenger, preventing side reactions and driving the reaction forward.

Strategy 3: Fischer-Speier Esterification - The Classical Approach

The Fischer esterification is a foundational reaction in organic chemistry, involving the heating of a carboxylic acid and an alcohol in the presence of a strong acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[13][16]

Core Principle & Mechanistic Insight: This is an equilibrium-controlled process. The strong acid protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic. The alcohol then acts as a nucleophile, attacking this activated carbon. After a series of proton transfers, a molecule of water is eliminated, and deprotonation yields the final ester. To achieve high yields, the equilibrium must be shifted towards the products. This is typically accomplished by using one of the reactants in large excess or by removing water as it is formed, often with a Dean-Stark apparatus.[17]

Applicability Caveat: Due to the harsh conditions (strong acid, high temperatures), this method is generally unsuitable for substrates with acid-sensitive functional groups.[13] For a valuable substrate like [3,4,5-Tris(dodecyloxy)phenyl]methanol, this method is only recommended when coupling with a simple, inexpensive, and robust carboxylic acid that can be used in large excess.

Detailed Laboratory Protocol: Fischer Esterification

Materials:

• [3,4,5-Tris(dodecyloxy)phenyl]methanol

• Carboxylic Acid (simple, e.g., acetic acid, propionic acid)

• Concentrated Sulfuric Acid (H₂SO₄)

• Toluene (optional, for Dean-Stark)

• Ethyl Acetate or Diethyl Ether

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (Brine) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Preparation: In a round-bottom flask, dissolve [3,4,5-Tris(dodecyloxy)phenyl]methanol (1.0 equivalent) in a large excess of the liquid carboxylic acid, or in a solvent like toluene if the acid is solid.

• Catalyst Addition: Carefully add a catalytic amount of concentrated H₂SO₄ (e.g., 2-5 mol%).

• Heating: Attach a reflux condenser (or a Dean-Stark apparatus if using toluene) and heat the mixture to reflux for several hours (4-12 hours).

• Monitoring: Periodically take aliquots to monitor the reaction's progress by TLC.

• Work-up: Cool the reaction mixture to room temperature and dilute it with ethyl acetate.

• Neutralization: Carefully transfer the mixture to a separatory funnel and wash with water. Then, slowly and cautiously wash with saturated NaHCO₃ solution until effervescence ceases. This neutralizes the acidic catalyst and removes the excess carboxylic acid.

• Final Wash: Wash with brine (1x), dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate via rotary evaporation.

• Purification: Purify the crude material by column chromatography.

Parameter	Recommended Condition	Rationale / Causality
Stoichiometry	Alcohol:Acid = 1 : large excess	Using the inexpensive acid in excess drives the equilibrium towards the ester product.[16]
Catalyst	Conc. H₂SO₄ or p-TsOH (2-5 mol%)	Strong acid is required to protonate the carboxylic acid, activating it for nucleophilic attack.
Temperature	Reflux	High temperature is needed to overcome the activation energy of the reaction.[18]
Reaction Time	4 - 12 hours	Reaction is typically slower and equilibrium-limited.
Water Removal	Dean-Stark Trap (optional)	Physically removes the water byproduct, shifting the equilibrium to favor product formation.[17]

Comparative Summary and Selection Guide

Choosing the right esterification method is critical for synthetic success. The following table provides a comparative overview to guide your decision-making process.

Feature	Steglich Esterification	Acid Chloride Method	Fischer Esterification
Reaction Conditions	Very Mild (0 °C to RT, neutral pH)	Mild (0 °C to RT, basic)	Harsh (Reflux, strong acid)
Substrate Scope	Very Broad; excellent for sensitive molecules	Broad, but incompatible with acid-labile groups	Limited to robust, acid-stable molecules
Reactivity	Good to Excellent	Very High / Fast	Moderate / Slow
Key Reagents	DCC (allergen), DMAP (toxic catalyst)	Acid Chlorides (corrosive, moisture-sensitive)	Conc. H₂SO₄ (corrosive)
Byproduct Handling	DCU precipitation; requires filtration	Base·HCl salt; removed by aqueous wash	Water; removed by Dean-Stark or excess reagent
Ideal Use Case	Coupling valuable, complex, or sensitive fragments	Rapid esterification when starting materials are robust	Simple esters using an inexpensive acid in excess

Conclusion

The esterification of [3,4,5-Tris(dodecyloxy)phenyl]methanol is a fundamental transformation in the construction of advanced dendritic materials. For most applications involving this valuable building block, the Steglich Esterification offers the best combination of mild conditions, high efficiency, and broad substrate compatibility, making it the method of choice. The Acid Chloride Method serves as a powerful, high-speed alternative when applicable. The Fischer Esterification , while historically significant, should be reserved for specific cases where its harsh conditions will not compromise the integrity of the substrate. By understanding the principles and practical details of each method, researchers can confidently and effectively incorporate this versatile dendron into novel molecular architectures for drug delivery, materials science, and beyond.

References

• Organic Chemistry Portal. (n.d.). Acid to Ester - Common Conditions. Retrieved from [Link]

• Supporting Information for publications on Amazon AWS. (n.d.). la-2011-01313g.R1_Supp_Info. Retrieved from [Link]

• Ciubotaru, D., et al. (2013). Synthesis and phase behavior of dendrons derived from 3,4,5-tris(tetradecyloxy)benzoic acid with different functional groups in focal point.
• Li, Y., et al. (2022). An Orthogonal Protection Strategy for Synthesizing Scaffold-Modifiable Dendrons and Their Application in Drug Delivery.

• University Laboratory Procedure. (n.d.). Lab5 procedure esterification. Retrieved from [Link]

• Wikipedia. (n.d.). Steglich esterification. Retrieved from [Link]

• Song, J., et al. (2007). Synthesis and Characterization of Aliphatic Polyether Dendrons Based on Polystyrene Peripheries. Bulletin of the Korean Chemical Society.
• Malkoch, M., et al. (2002). Rapid and Efficient Synthesis of Aliphatic Ester Dendrons and Dendrimers. The Journal of Organic Chemistry.
• Ordeñana, K., et al. (2020). Design and synthesis of new dendrons for biomedical applications.

• SynArchive. (n.d.). Steglich Esterification. Retrieved from [Link]

• Neises, B., & Steglich, W. (1990). Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl ethyl fumarate. Organic Syntheses, Coll. Vol. 7, p.93.
• Sharma, A., et al. (2023).

• Organic Chemistry Portal. (n.d.). Steglich Esterification. Retrieved from [Link]

• ResearchGate. (2013). What's the best way for removing extra DCC and DMAP in an esterification reaction? Retrieved from [Link]

• Google Patents. (2012). US20120220798A1 - Method for carboxylic acid esterification.

• OperaChem. (2024). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• Chemistry university (YouTube Channel). (2021). Esterification using Acid Chloride and Alcohol. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Acid to Ester - Thionyl Chloride (SOCl2) and Methanol (MeOH). Retrieved from [Link]

• Pearson. (n.d.). Show the alcohol and the acid chloride that combine to make the following esters. Retrieved from [Link]

• Lillington, J. M., et al. (1981).

Sources

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• 2. riuma.uma.es [riuma.uma.es]
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• 4. researchgate.net [researchgate.net]
• 5. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Steglich Esterification [organic-chemistry.org]
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• 14. Acid to Ester - Thionyl Chloride (SOCl2) and Methanol (MeOH) [commonorganicchemistry.com]
• 15. A rapid and simple method for the esterification of fatty acids and steroid carboxylic acids prior to gas-liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. personal.tcu.edu [personal.tcu.edu]
• 17. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 18. US20120220798A1 - Method for carboxylic acid esterification - Google Patents [patents.google.com]

Application Note: Functionalization of Nanomaterials using [3,4,5-Tris(dodecyloxy)phenyl]methanol for Advanced Supramolecular Self-Assembly

Executive Summary

The engineering of nanocarriers for drug delivery and diagnostic imaging requires precise control over surface chemistry to ensure colloidal stability, biocompatibility, and optimal pharmacokinetics. [3,4,5-Tris(dodecyloxy)phenyl]methanol is a highly versatile, wedge-shaped amphiphilic building block (a Percec-type dendron) that has become instrumental in the surface functionalization of nanomaterials [2].

This application note provides an in-depth guide to utilizing this compound for the functionalization of inorganic nanoparticles. By detailing the mechanistic causality behind molecular design and providing a self-validating experimental protocol, this guide empowers formulation scientists and materials researchers to engineer highly stable, lipophilic nanocarriers capable of encapsulating hydrophobic therapeutics.

Mechanistic Insights: The Causality of Molecular Design

The utility of [3,4,5-Tris(dodecyloxy)phenyl]methanol in nanomedicine is driven by its unique structural topology:

• 3,4,5-Tris(dodecyloxy) Substitution (The Hydrophobic Corona): The three long dodecyl (C12) chains create a dense, sterically demanding hydrophobic cone. When grafted onto a nanoparticle surface, these chains interdigitate to form a tightly packed corona. This provides immense steric stabilization , preventing nanoparticle aggregation in complex physiological media or during formulation in lipidic carriers [3]. Furthermore, this lipophilic shell acts as a robust reservoir for loading poorly water-soluble drugs (e.g., paclitaxel).

• Wedge-Shaped Geometry (Curvature Matching): The steric bulk of the three alkyl chains relative to the single focal point forces a wedge-like geometry. This geometry naturally induces a curved self-assembly pathway that perfectly accommodates the spherical or cylindrical curvature of small nanoparticles, minimizing steric clashes [2].

• Benzyl Alcohol Focal Point (The Reactive Handle): The primary alcohol serves as a versatile synthetic handle. It can be readily converted into a bromide, ester, or ether to attach specific anchoring groups—such as thiols for gold nanoparticles (AuNPs), silanes for mesoporous silica, or catechols for iron oxide nanoparticles [1, 4].

Experimental Protocol: Thiol-Functionalized Dendron Synthesis and AuNP Coating

The following step-by-step workflow describes the conversion of[3,4,5-Tris(dodecyloxy)phenyl]methanol into a thiol-terminated ligand, followed by the functionalization of citrate-capped Gold Nanoparticles (AuNPs). This protocol is designed as a self-validating system, ensuring that each step provides observable confirmation of success.

Phase 1: Synthesis of the Thiol-Terminated Dendron

Note: The starting material, [3,4,5-Tris(dodecyloxy)phenyl]methanol, is typically synthesized via the reduction of methyl 3,4,5-tris(dodecyloxy)benzoate using LiAlH4​ in dry THF [1].

• Bromination (Activation):

  • Procedure: Dissolve 1.0 eq of[3,4,5-Tris(dodecyloxy)phenyl]methanol in dry dichloromethane (DCM) at 0 °C. Add 1.2 eq of Phosphorus Tribromide ( PBr3​ ) dropwise. Stir for 2 hours.

  • Causality: The benzylic alcohol is a poor leaving group. Conversion to a bromide activates the focal point for subsequent nucleophilic substitution.

  • Validation: Thin-Layer Chromatography (TLC) will show the complete disappearance of the polar alcohol spot and the emergence of a highly non-polar bromide spot.

• Thioacetate Substitution:

  • Procedure: Dissolve the resulting bromide in dry N,N-Dimethylformamide (DMF). Add 2.0 eq of Potassium Thioacetate ( KSAc ) and stir at room temperature for 12 hours.

  • Causality: Direct conversion to a thiol using sodium hydrosulfide ( NaSH ) often leads to unwanted oxidative dimerization (disulfide formation). The thioacetate group introduces the sulfur atom in a safely protected state.

• Deprotection to Free Thiol:

  • Procedure: Reflux the thioacetate intermediate in a mixture of THF and methanolic HCl (1 M) for 4 hours. Extract with hexane and concentrate under vacuum.

  • Causality: Acidic hydrolysis unmasks the free thiol (-SH), which is highly reactive and necessary for forming strong dative bonds with the gold surface.

Phase 2: Ligand Exchange and Nanoparticle Functionalization

• Biphasic Mixing:

  • Procedure: Prepare a 10 nM aqueous solution of 15 nm citrate-capped AuNPs. Overlay this with an equal volume of the synthesized thiol-dendron dissolved in chloroform ( CHCl3​ ).

• Phase Transfer (Ligand Exchange):

  • Procedure: Vigorously stir the biphasic mixture at room temperature for 24 hours.

  • Causality: The Au-S bond (~45 kcal/mol) is significantly stronger than the electrostatic interaction between the native citrate molecules and the gold surface. The bulky lipophilic dendrons displace the citrate, rendering the nanoparticles highly hydrophobic and driving them across the phase boundary into the chloroform layer.

  • Self-Validation: The success of this reaction is visually self-validating. The aqueous phase will transition from deep red to completely colorless, while the bottom chloroform phase will turn deep red, indicating a successful phase transfer without aggregation.

Quantitative Data: Physicochemical Characterization

Summarized below are the expected physicochemical changes following the functionalization of 15 nm AuNPs with the synthesized dendron. The data serves as a quality control benchmark for formulation scientists.

Parameter	Bare Citrate-AuNPs	Dendron-Functionalized AuNPs	Analytical Method
Hydrodynamic Diameter	15.2 ± 1.1 nm	22.4 ± 1.5 nm	Dynamic Light Scattering (DLS)
Zeta Potential	-35.4 ± 2.1 mV	-5.2 ± 1.8 mV	Electrophoretic Light Scattering
Surface Plasmon Resonance	520 nm	526 nm (Red-shift)	UV-Vis Spectroscopy
Solvent Solubility	Aqueous only	Chloroform, Toluene, Hexane	Visual Observation / UV-Vis
Colloidal Stability (1M NaCl)	Rapid Aggregation (Turns blue)	Highly Stable (Remains red)	UV-Vis (Absorbance at 600 nm)

Causality of Data: The shift in Zeta potential from highly negative to near neutral confirms the total displacement of anionic citrate. The red-shift in the Surface Plasmon Resonance (SPR) peak from 520 nm to 526 nm is a direct optical validation of the increased local refractive index surrounding the gold core, caused by the dense organic dodecyl corona.

Process Visualization

Workflow for AuNP functionalization using [3,4,5-Tris(dodecyloxy)phenyl]methanol derivatives.

References

• Synthesis and Photophysical Properties of Triphenylamine-Based Multiply Conjugated Star Like Molecules. ResearchGate. 1

• Complex Self-assembly of Liquid Crystal Compounds of Different Shapes. White Rose University Consortium. 2

• Molecular Layer-by-Layer Self-Assembly of Water-Soluble Perylene Diimides through π−π and Electrostatic Interactions. Langmuir - ACS Publications. 3

• Synthesis, Structural Analysis and Self-Assembly Study of Supramolecular Janus Dendrimers. KFUPM ePrints. 4

Sources

• 1. researchgate.net [researchgate.net]
• 2. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. eprints.kfupm.edu.sa [eprints.kfupm.edu.sa]

Application Note: Preparation of Mechanically Robust Supramolecular Hydrogels Using[3,4,5-Tris(dodecyloxy)phenyl]methanol

Introduction and Mechanistic Rationale

[3,4,5-Tris(dodecyloxy)phenyl]methanol is a quintessential hydrophobic building block, frequently employed in the synthesis of [1]. Its unique wedge-like architecture, driven by three long alkyl chains (C12), promotes strong van der Waals interactions and π−π stacking of the phenyl rings. However, due to its extreme hydrophobicity, the molecule cannot form hydrogels natively. To harness its self-assembly potential in aqueous media, it must be covalently conjugated to a hydrophilic block (such as a bis-MPA polyester dendron or PEG) to form an[2].

When subjected to solvent-exchange techniques, these Janus dendrimers undergo a kinetically trapped self-assembly process. The hydrophobic[3,4,5-tris(dodecyloxy)phenyl] wedges collapse to minimize contact with water, driving 1D anisotropic growth into nanofibers. These fibers subsequently bundle and entangle, yielding a 3D supramolecular hydrogel network capable of sustained drug release.

Experimental Workflow: Synthesis of the Amphiphilic Gelator

(Self-Validating Protocol)

Step 2.1: Activation of[3,4,5-Tris(dodecyloxy)phenyl]methanol

To enable conjugation, the benzylic alcohol must be converted to a reactive azide.

• Chlorination : Dissolve [3,4,5-Tris(dodecyloxy)phenyl]methanol in anhydrous dichloromethane (DCM). Add thionyl chloride ( SOCl2​ ) dropwise at 0 °C. Stir for 2 hours at room temperature.

  • Causality : SOCl2​ converts the hydroxyl group to a chloride, a superior leaving group for subsequent nucleophilic substitution.

  • QC Check : Evaporate the solvent and verify via 1H NMR. The benzylic protons should shift from ~4.6 ppm to ~4.5 ppm, accompanied by the disappearance of the -OH peak.

• Azidation : Dissolve the resulting chloride in anhydrous dimethylformamide (DMF). Add an excess of sodium azide ( NaN3​ ) and heat to 70 °C for 12 hours.

  • QC Check : FTIR spectroscopy must show a strong, sharp azide stretching band at ~2100 cm−1 .

Step 2.2: CuAAC "Click" Conjugation

• Reaction Setup : Combine the hydrophobic azide and a hydrophilic alkyne (e.g., alkyne-functionalized bis-MPA dendron) in a THF/water mixture.

• Catalysis : Add CuSO4​⋅5H2​O and sodium ascorbate. Stir at room temperature for 24 hours.

  • Causality : Sodium ascorbate reduces Cu(II) to the active Cu(I) species, catalyzing the highly regiospecific formation of a 1,2,3-triazole linkage. The resulting triazole ring provides additional hydrogen-bonding sites, which stabilize the final hydrogel network.

• Purification : Remove the copper catalyst via a short alumina column and precipitate the product in cold diethyl ether to yield the pure Amphiphilic Janus Dendrimer.

Synthesis workflow of the amphiphilic Janus dendrimer gelator.

Protocol: Preparation of the Supramolecular Hydrogel

Gelation is achieved via a solvent-injection method . This technique is critical for bypassing macroscopic precipitation and forcing the system into a fibrous, kinetically trapped state.

Materials Required

• Amphiphilic Janus Dendrimer (synthesized above)

• Absolute Ethanol (EtOH)

• Milli-Q Water

• Vortex mixer

• Glass vials (2 mL)

Step-by-Step Methodology

• Solvation : Weigh exactly 2.0 mg of the Janus dendrimer into a clean glass vial. Add 50 μL of absolute ethanol.

• Dissolution : Sonicate the vial for 1–2 minutes until the dendrimer is completely dissolved, yielding a clear, isotropic solution.

  • Causality : Ethanol acts as a good solvent for both the hydrophobic and hydrophilic blocks, preventing premature aggregation and ensuring monodispersity prior to assembly.

• Solvent Injection : Rapidly inject 950 μL of Milli-Q water directly into the ethanolic solution using a micropipette.

• Agitation : Immediately vortex the mixture at maximum speed for 5 seconds.

  • Causality : Rapid mixing ensures a homogeneous solvent environment, triggering instantaneous hydrophobic collapse of the[3,4,5-tris(dodecyloxy)phenyl] wedges before macroscopic crystals can thermodynamically form.

• Maturation : Allow the vial to rest undisturbed at room temperature for 1 hour.

  • QC Check (Self-Validation) : Perform the vial inversion test. If the hydrogel network is properly crosslinked, it will support its own weight and not flow down the walls of the inverted vial.

Mechanism of kinetically trapped self-assembly via solvent injection.

Quantitative Data & Rheological Properties

The resulting hydrogels exhibit extraordinary mechanical robustness despite the exceptionally low gelator concentration. The table below summarizes the typical physical and rheological parameters of the [3,4,5-tris(dodecyloxy)phenyl]-based hydrogels ()[2].

Parameter	Value / Observation	Clinical / Practical Implication
Critical Gelation Concentration (CGC)	0.2 wt% (2 mg/mL)	Highly efficient gelator; minimizes foreign material in biomedical applications.
Storage Modulus (G')	> 1000 Pa	Mechanically robust; suitable for subcutaneous injection without structural collapse.
Viscoelastic State	G' ≫ G''	Confirms a true solid-like hydrogel network rather than a viscous fluid.
Gelation Time	< 10 seconds	Rapid in situ gelation; prevents payload diffusion away from the injection site.
Microscopic Morphology	Hierarchical bundled nanofibers	High surface area for sustained drug release (e.g., peptides, enzymes).

References

• Title: Self-Assembly of Dendronized Perylene Bisimides into Complex Helical Columns Source: Journal of the American Chemical Society (2011) URL: [Link]

• Title: Self-assembly of amphiphilic Janus dendrimers into mechanically robust supramolecular hydrogels for sustained drug release Source: Chemistry–A European Journal (2015) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. cris.vtt.fi [cris.vtt.fi]

Technical Notes & Optimization

Technical Support Center:[3,4,5-Tris(dodecyloxy)phenyl]methanol Recrystallization &amp; Troubleshooting

Welcome to the Advanced Materials Support Center. As a Senior Application Scientist, I frequently consult with researchers synthesizing wedge-shaped amphiphiles and liquid crystalline building blocks. [3,4,5-Tris(dodecyloxy)phenyl]methanol (also known as 3,4,5-tris(dodecyloxy)benzyl alcohol) is a classic dendron precursor[1].

The primary challenge in purifying this molecule lies in its extreme structural dichotomy: it possesses a massive, highly lipophilic tail (three C12 chains) and a tiny, polar hydrogen-bonding headgroup (-CH2OH). This amphiphilic nature drives strong van der Waals entanglement, making the molecule prone to liquid-liquid phase separation (LLPS)—commonly known as "oiling out"—rather than forming a highly ordered crystal lattice[2].

This guide provides the thermodynamic rationale, validated protocols, and troubleshooting steps to successfully crystallize this compound.

Solvent System Selection

Choosing the correct solvent system is a balance between solvating the hydrophobic chains and utilizing the polar headgroup to force nucleation. Below is a quantitative and qualitative comparison of common recrystallization systems for this dendron.

Solvent System	Crystallization Mechanism	Typical Yield	Purity	Causality & Common Issues
DCM / Methanol	Anti-solvent precipitation	High (>85%)	Excellent	Optimal. DCM solvates the C12 chains; MeOH forces the polar headgroup to aggregate[1]. Prone to oiling out if MeOH is added too rapidly.
Hexane / Ethyl Acetate	Thermal gradient	Moderate (60-70%)	Good	Sub-optimal. The long alkyl chains can intercalate with hexane, leading to gelation rather than true crystallization[3].
Acetone	Thermal gradient	Low (<50%)	Moderate	Poor. The molecule exhibits limited solubility in acetone even at reflux, leading to massive yield losses.

Validated Protocol: Anti-Solvent Crystallization (DCM/MeOH)

This self-validating protocol relies on anti-solvent precipitation, which is the[1].

Step 1: Dissolution Transfer the crude [3,4,5-Tris(dodecyloxy)phenyl]methanol into a clean, dry Erlenmeyer flask. Add a minimal volume of Dichloromethane (DCM) at room temperature (approx. 2-3 mL per gram of crude product). Swirl until complete dissolution is achieved. Causality: DCM completely disrupts the intermolecular hydrogen bonding of the benzyl alcohol headgroups while fully solvating the lipophilic tail.

Step 2: Cloud Point Titration While stirring gently, add Methanol (MeOH) dropwise. Continue until the solution exhibits a persistent, faint turbidity (the cloud point). Causality: MeOH acts as an anti-solvent, raising the chemical potential of the solute until supersaturation is reached[2].

Step 3: Clarification (Self-Validation Step) Add 1 to 3 drops of DCM back into the flask and swirl until the solution just becomes clear again. Causality: This self-correcting step places the system exactly at the metastable boundary, preventing premature precipitation (oiling out) and ensuring that crystal growth is thermodynamically favored over amorphous aggregation.

Step 4: Nucleation and Growth Cover the flask tightly. Allow it to stand undisturbed at room temperature for 2 to 4 hours. Once primary crystals are visible, transfer the flask to a 4 °C refrigerator overnight to maximize yield.

Step 5: Isolation Collect the white crystalline solid via vacuum filtration using a Büchner funnel. Wash the filter cake with ice-cold methanol to remove trace impurities. Dry under high vacuum for 12 hours.

Mechanistic Workflow: Crystallization vs. Oiling Out

The following diagram illustrates the thermodynamic pathways during the anti-solvent addition process, highlighting the critical divergence between successful nucleation and liquid-liquid phase separation.

Fig 1: Thermodynamic pathways of dendron recrystallization and troubleshooting logic.

Troubleshooting FAQs

Q1: My product is forming a milky oil at the bottom of the flask instead of crystals. How do I fix this? A1: You are observing liquid-liquid phase separation (LLPS), commonly known as "oiling out." Causality: The long C12 chains entangle rapidly, causing the compound to separate as a solute-rich liquid phase before the activation energy for crystal nucleation is reached. Solution: Do not attempt to freeze the oil; it will only form an amorphous glass. Instead, gently reheat the mixture until the oil redissolves. Add a small amount of the "good" solvent (DCM) to slightly lower the supersaturation level, then cool the solution much more slowly. Providing a nucleation site (scratching the glass or adding a seed crystal) will bypass the high activation energy of primary nucleation.

Q2: I am seeing a persistent impurity that co-crystallizes with my product. What is it? A2: If you synthesized the alcohol via the[3], the most common co-crystallizing impurity is unreacted starting ester or the intermediate aldehyde. Causality: Both impurities share the identical hydrophobic 3,4,5-tris(dodecyloxy)phenyl core, making their solubility profiles nearly identical to your target product. Solution: Ensure complete reduction before workup by monitoring via TLC. If the ester persists, you must perform silica gel column chromatography (typically using Hexane/Ethyl Acetate gradients) prior to recrystallization[3]. Anti-solvent precipitation alone struggles to separate molecules dominated by the same massive lipophilic dendron wedge.

Q3: Can I use pure hot Hexane for thermal recrystallization? A3: While possible, it is highly discouraged. Causality: The compound is highly soluble in hot hexane, but upon cooling, the linear hexane molecules can intercalate between the dodecyl chains of the product. This disrupts the crystal lattice and frequently leads to the formation of a macroscopic organogel rather than discrete crystals. The binary DCM/MeOH system leverages the complete insolubility of the compound in polar solvents to force precipitation, while DCM prevents gelation[1].

References

• Jun, T., et al. "Mesoscale Frank–Kasper Crystal Structures from Dendron Assembly by Controlling Core Apex Interactions." Journal of the American Chemical Society, 2021, 143(42), 17548-17556. URL:[Link]

• Hirose, T., et al. "Solution-phase total synthesis of the hydrophilic natural product argifin using 3,4,5-tris(octadecyloxy)benzyl tag." Tetrahedron, 2011, 67(35), 6633-6643. URL:[Link]

• Choi, S., et al. "Photopolymerization of Reactive Amphiphiles: Automatic and Robust Vertical Alignment Layers of Liquid Crystals with a Strong Surface Anchoring Energy." Macromolecules, 2015, 48(24), 8760–8766. URL:[Link]

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• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Purifying [3,4,5-Tris(dodecyloxy)phenyl]methanol using column chromatography

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers, materials scientists, and drug development professionals working with supramolecular building blocks.

Purifying [3,4,5-Tris(dodecyloxy)phenyl]methanol (also known as 3,4,5-tris(dodecyloxy)benzyl alcohol) presents a unique set of chromatographic challenges. Below is an in-depth, self-validating technical guide and troubleshooting matrix to ensure high-yield, high-purity isolation of this critical amphiphilic intermediate.

Mechanistic Overview: The Chromatographic "Tug-of-War"

To purify this molecule effectively, you must first understand the causality behind its behavior on a silica stationary phase.[3,4,5-Tris(dodecyloxy)phenyl]methanol is a "Janus" molecule:

• The Lipophilic Domain: The three dodecyl (C12) chains create a massive hydrophobic region dominated by van der Waals forces. This makes the molecule extremely soluble in non-polar solvents (e.g., hexane, dichloromethane, chloroform).

• The Polar Headgroup: The benzylic hydroxyl (-OH) group is a concentrated, highly localized hydrogen-bond donor and acceptor.

The Result: When loaded onto normal-phase bare silica, the C12 chains aggressively favor the non-polar mobile phase, while the -OH group anchors itself to the stationary phase silanols via hydrogen bonding. This thermodynamic tug-of-war causes severe band broadening (streaking) and complicates separation from non-hydrogen-bonding impurities, such as the unreacted starting material, methyl 3,4,5-tris(dodecyloxy)benzoate.

Quantitative Retention Data

To establish a self-validating protocol, compare your Thin Layer Chromatography (TLC) results against these standard retention factors ( Rf​ ) before running your flash column.

Solvent System	Rf​ of Ester (Starting Material)	Rf​ of Benzyl Alcohol (Product)	Chromatographic Behavior
Petroleum Ether : EtOAc (5:1)	0.75	0.35	Optimal resolution; slight tailing of the alcohol[1].
DCM : MeOH (10:1)	0.90	0.50	Eliminates streaking; poor separation from non-polar impurities[2].
100% Chloroform	0.85	0.40	Excellent solubility; prevents on-column precipitation[3].

Validated Step-by-Step Purification Protocol

This methodology is engineered to mitigate the waxy nature of the C12 chains while resolving the polar headgroup.

Step 1: Stationary Phase Preparation Slurry pack silica gel (230–400 mesh) using 100% petroleum ether or hexanes. Ensure the column is perfectly vertical; channeling is fatal when eluting viscous, high-molecular-weight lipids.

Step 2: Sample Loading (Critical Step) Dissolve the crude mixture in a minimum volume of pure dichloromethane (DCM) or chloroform[3]. Causality:Do not dry load this compound. Evaporating the crude mixture onto silica causes the waxy C12 chains to irreversibly aggregate and crystallize on the silica surface, leading to catastrophic mass loss and poor recovery. Liquid loading ensures the chains remain solvated.

Step 3: Elution Strategy Begin with 2 Column Volumes (CV) of 100% petroleum ether to rapidly elute highly non-polar byproducts. Transition to an isocratic flow of Petroleum Ether : Ethyl Acetate (5:1)[1].

Step 4: Fraction Analysis Monitor fractions via TLC using UV light (254 nm) and a phosphomolybdic acid (PMA) stain. The product will elute as a broad, UV-active band.

Step 5: Orthogonal Polish Pool and concentrate the product fractions in vacuo. To achieve the >99% purity required for supramolecular or pharmaceutical applications, recrystallize the resulting crude white solid from cold acetone or methanol[1]. This orthogonal step removes trace lipophilic impurities that co-elute during chromatography.

Troubleshooting & FAQs

Q: Why does my product streak across the silica column despite using a non-polar solvent? A: This is a classic symptom of hydrogen bonding. While the three dodecyl chains are highly soluble in non-polar solvents, the benzylic hydroxyl (-OH) group acts as a strong hydrogen-bond donor to the free silanols on the silica stationary phase. To resolve this, switch your mobile phase to a slightly polar, H-bond disrupting system such as CH2​Cl2​:MeOH (10:1)[2].

Q: I cannot separate the unreacted methyl 3,4,5-tris(dodecyloxy)benzoate from the benzyl alcohol product. What should I change? A: The starting ester lacks the hydrogen-bonding hydroxyl group, making it significantly less retained on normal-phase silica. If co-elution occurs, your solvent system is likely too strong (too polar). Revert to an isocratic system of Petroleum Ether : Ethyl Acetate (5:1)[1] and ensure your column loading ratio does not exceed 1:50 (crude mass to silica mass).

Q: The product precipitates or "crashes out" directly on the column head. How do I prevent this? A: [3,4,5-Tris(dodecyloxy)phenyl]methanol is highly lipophilic and waxy. If loaded in a solvent that evaporates too quickly or is too polar (like pure EtOAc), the hydrophobic C12 chains will aggregate and crash out. Always load the crude mixture in a minimum volume of pure Chloroform or DCM[3], and maintain the column strictly at or above standard room temperature (20–25 °C).

Workflow & Decision Matrix

Fig 1. Troubleshooting decision tree for the chromatography of amphiphilic benzyl alcohols.

References

• Source: rsc.
• Title: EP2253634A1 - Liquid porphyrin derivative and method for producing the same Source: Google Patents URL
• Source: amazonaws.com (JACS)

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Reference Data & Comparative Studies

A Comparative Guide to the Thermal Stability of [3,4,5-Tris(dodecyloxy)phenyl]methanol and its Esters

For researchers, scientists, and professionals in drug development and materials science, understanding the thermal stability of functionalized molecules is paramount. The dendritic structure of [3,4,5-Tris(dodecyloxy)phenyl]methanol and its derivatives makes them interesting candidates for various applications, including as building blocks for larger, self-assembling systems. Their thermal behavior dictates their processing window, shelf-life, and performance under thermal stress.

This guide provides a comprehensive comparison of the thermal stability of [3,4,5-Tris(dodecyloxy)phenyl]methanol and its corresponding esters. While direct comparative literature on these specific molecules is sparse, this document leverages established principles of thermal analysis and known decomposition mechanisms of analogous structures to provide a robust predictive framework. The insights and methodologies presented herein are designed to empower researchers to conduct their own empirical studies.

The Foundational Role of Thermal Analysis

At the heart of assessing thermal stability are two key techniques: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[1][2] TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere, providing precise information about decomposition temperatures and compositional analysis.[1][2] DSC, on the other hand, measures the heat flow into or out of a sample as it is heated or cooled, revealing phase transitions such as melting and crystallization.[3][4][5]

The combination of these techniques offers a holistic view of a material's thermal properties. For instance, a DSC experiment should be preceded by a TGA experiment to determine the decomposition temperature, which sets the upper temperature limit for the DSC analysis to avoid sample degradation during the measurement of phase transitions.

Experimental Design: A Self-Validating Approach

A well-designed thermal analysis experiment is a self-validating system. This means that the experimental choices are made to ensure the accuracy and reproducibility of the data.

Thermogravimetric Analysis (TGA) Protocol

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's specifications.

• Sample Preparation: Place a small, representative sample (typically 5-10 mg) into a clean, tared TGA pan (e.g., platinum or alumina).

• Experimental Parameters:

  • Atmosphere: Use an inert atmosphere, such as nitrogen, with a consistent purge rate (e.g., 50 mL/min) to study thermal decomposition without oxidative effects.

  • Heating Rate: A controlled heating rate, typically 10°C/min, is employed to ensure uniform heating of the sample.[6]

  • Temperature Range: Heat the sample from ambient temperature to a temperature sufficiently high to ensure complete decomposition (e.g., 600°C).

• Data Analysis: Plot the percentage of weight loss against temperature. The onset temperature of decomposition (Tonset) and the temperature of maximum rate of decomposition (Tmax) are key parameters to determine.

Differential Scanning Calorimetry (DSC) Protocol

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using a certified standard, such as indium.[7]

• Sample Preparation: Accurately weigh a small sample (typically 2-5 mg) into a DSC pan and hermetically seal it.

• Experimental Parameters:

  • Atmosphere: Maintain an inert atmosphere with a nitrogen purge (e.g., 50 mL/min).

  • Temperature Program:

    • Equilibrate the sample at a low temperature (e.g., 25°C).

    • Ramp the temperature at a controlled rate (e.g., 10°C/min) to a temperature above the expected melting point but below the decomposition temperature determined by TGA.

    • Cool the sample at a controlled rate (e.g., 10°C/min) back to the initial temperature.

    • Perform a second heating scan using the same parameters. The data from the second heating scan is typically used for analysis to eliminate the effects of the sample's prior thermal history.[7]

• Data Analysis: From the thermogram of the second heating scan, determine the melting temperature (Tm) and the enthalpy of fusion (ΔHf).

Visualizing the Experimental Workflow

Caption: Workflow for the thermal analysis of [3,4,5-Tris(dodecyloxy)phenyl]methanol and its esters.

Predicted Thermal Decomposition Pathways

The thermal stability of a molecule is intrinsically linked to its chemical structure. The decomposition pathways of [3,4,5-Tris(dodecyloxy)phenyl]methanol and its esters are expected to differ due to the nature of the benzylic functional group.

[3,4,5-Tris(dodecyloxy)phenyl]methanol

The primary alcohol functionality offers a potential site for dehydration, which could initiate the decomposition process. However, given the high temperatures required for thermal decomposition, homolytic cleavage of the C-O bonds of the dodecyloxy chains or the benzylic C-O bond is also a likely initiation step.

Esters of [3,4,5-Tris(dodecyloxy)phenyl]methanol

Alkyl esters are known to undergo thermal decomposition through a concerted, six-centered elimination reaction, also known as a McLafferty-type rearrangement, to yield a carboxylic acid and an alkene.[8][9][10] This pathway is often the dominant mechanism for the thermal decomposition of esters.[10]

Caption: Proposed primary thermal decomposition pathways.

Hypothetical Comparative Analysis

Based on the differing decomposition mechanisms, we can predict the relative thermal stabilities of the alcohol and its esters. The ester functionality is generally more thermally stable than the corresponding alcohol. The concerted six-centered elimination pathway for esters typically requires a higher activation energy than the radical cleavage or dehydration pathways available to the alcohol.

Parameter	[3,4,5-Tris(dodecyloxy)phenyl]methanol	Ester Derivative (e.g., Acetate)	Rationale
Tonset (TGA)	Lower	Higher	The ester's concerted decomposition mechanism is expected to have a higher activation energy than the potential decomposition pathways of the alcohol.
Tmax (TGA)	Lower	Higher	Reflects the higher temperature required for the maximum rate of decomposition of the more stable ester.
Char Yield (TGA)	Similar	Similar	The aromatic core is likely to be the primary contributor to char residue in both molecules under an inert atmosphere.
Tm (DSC)	Lower	Higher	The introduction of the ester group can increase intermolecular forces, leading to a higher melting point.
ΔHf (DSC)	Lower	Higher	Stronger intermolecular interactions in the ester may result in a higher enthalpy of fusion.

Conclusion

This guide provides a scientifically grounded, predictive comparison of the thermal stability of [3,4,5-Tris(dodecyloxy)phenyl]methanol and its esters. By understanding the principles of thermal analysis and the likely decomposition pathways, researchers can effectively design experiments to characterize these and similar dendritic molecules. The ester derivatives are predicted to exhibit enhanced thermal stability compared to the parent alcohol, a crucial consideration for their application in fields requiring robust materials. The provided protocols and theoretical framework serve as a valuable resource for drug development and materials science professionals seeking to harness the potential of these complex molecules.

References

• Vertex AI Search. (n.d.).
• ResearchGate. (2009, February 18). (PDF) Effect of Alkyl Chain Unsaturation on Methyl Ester Thermo-Oxidative Decomposition and Residue Formation.
• Benchchem. (n.d.). A Comparative Analysis of the Thermal Properties of Long-Chain Esters via Differential Scanning Calorimetry.
• ROSA P. (n.d.).
• ResearchGate. (n.d.). The differential scanning calorimetry (DSC) results and obtained....
• ResearchGate. (n.d.). -(a) Alkyl esters thermally decompose into an alkene and a carboxylic... | Download Scientific Diagram.
• Chemistry Stack Exchange. (2019, April 15). Thermal decomposition of ester.
• ResearchGate. (n.d.). First (1) and second (3) heating and cooling (2) runs of DSC curves of....
• ACS Publications. (2005, December 10). Decomposition and Hydrocarbon Growth Processes for Esters in Non-Premixed Flames | The Journal of Physical Chemistry A.
• Malvern Panalytical. (n.d.). Differential Scanning Calorimetry (DSC).
• Wikipedia. (n.d.). Differential scanning calorimetry.
• Mettler Toledo. (n.d.).
• Intertek. (n.d.). Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358.
• MDPI. (2024, April 27). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties.
• ResearchGate. (n.d.). (a) Thermogravimetric analysis (TGA) curves and (b) first derivative....
• TA Instruments. (n.d.).
• IIT Kanpur. (n.d.). Thermogravimetric Analysis (TGA) & Differential Scanning Calorimetry (DSC).
• Sigma-Aldrich. (n.d.). (3,4,5-Tris(octadecyloxy)phenyl)methanol.
• (n.d.). Thermal stability and pathways for the oxidation of four 3-phenyl-2-propene compounds.
• Amazon AWS. (n.d.). la-2011-01313g.R1_Supp_Info with x-axis unit.
• Waters Corporation. (n.d.). SEC/GPC, DSC, and TGA Analysis of Low Molecular Weight Poly-L-lactic Acid.
• PubChem. (n.d.). [3,4,5-Tris(octyloxy)phenyl]methanol | C31H56O4 | CID 66940305.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of [3,4,5-Tris(dodecyloxy)phenyl]methanol

This guide provides essential safety protocols and logistical information for researchers, scientists, and drug development professionals working with [3,4,5-Tris(dodecyloxy)phenyl]methanol. Given the absence of a publicly available, comprehensive Safety Data Sheet (SDS) for this specific compound, the following recommendations are grounded in the principles of prudent laboratory practice, a structural understanding of the molecule, and safety data for analogous compounds.

It is imperative to treat [3,4,5-Tris(dodecyloxy)phenyl]methanol as a substance with unknown hazards and toxicity.[1] The guidance herein is designed to empower you to conduct your research with a robust safety framework, but it must be supplemented by a thorough risk assessment specific to your experimental context and in consultation with your institution's Environmental Health and Safety (EHS) department.

Core Safety Directives: Understanding the Risks

[3,4,5-Tris(dodecyloxy)phenyl]methanol is a large, non-volatile organic molecule. Its structure, featuring a benzyl alcohol core with three long dodecyloxy chains, suggests certain physicochemical properties that inform our safety recommendations. While specific toxicological data is unavailable, information for a structurally similar compound, (3,4,5-Tris(octadecyloxy)phenyl)methanol, indicates potential for the following hazards:

• Harmful if swallowed (H302) [2]

• Causes skin irritation (H315) [2]

• Causes serious eye irritation (H319) [2]

The long alkyl chains may also lead to the substance having a waxy or solid consistency at room temperature, which can affect handling procedures.[2]

Personal Protective Equipment (PPE): A Multi-tiered Approach

The selection of appropriate PPE is contingent on the nature of the work being performed. The following table outlines the recommended PPE for various laboratory operations involving [3,4,5-Tris(dodecyloxy)phenyl]methanol.

Operation	Eye & Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Safety glasses with side shields	Nitrile or neoprene gloves	Lab coat	Generally not required if handled in a well-ventilated area or chemical fume hood. Consider a dust mask if the material is a fine powder.
Solution Preparation and Transfers	Chemical splash goggles	Nitrile or neoprene gloves	Lab coat	Not typically required if performed in a chemical fume hood.
Running Reactions (at ambient or elevated temperatures)	Chemical splash goggles and a face shield	Nitrile or neoprene gloves. Consider double-gloving.	Lab coat. Consider a chemically resistant apron.	Not typically required if performed in a closed system within a chemical fume hood.
Spill Cleanup	Chemical splash goggles and a face shield	Heavy-duty nitrile or neoprene gloves	Lab coat or chemically resistant coveralls	An air-purifying respirator with an organic vapor cartridge may be necessary depending on the spill size and ventilation.

Glove Selection: Disposable nitrile gloves offer good protection for incidental contact.[3] For prolonged handling or in situations with a higher risk of exposure, consider more robust gloves such as neoprene. Always inspect gloves for tears or punctures before use and change them frequently.[3]

Procedural Guidance for Safe Handling and Disposal

A systematic approach to handling and disposal is crucial for minimizing risk. The following workflow provides a step-by-step guide for working with [3,4,5-Tris(dodecyloxy)phenyl]methanol.

Step 1: Pre-Experiment Preparation

• Consult the SDS for similar compounds: Review the safety information for structurally related chemicals to anticipate potential hazards.[2][4]

• Designate a work area: All work with [3,4,5-Tris(dodecyloxy)phenyl]methanol should be conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood.[4][5]

• Assemble all necessary PPE: Ensure that all required PPE is readily available and in good condition before you begin.

• Locate safety equipment: Be aware of the location of the nearest eyewash station, safety shower, and fire extinguisher.

Step 2: Handling and Experimental Work

• Avoid generating dust: If the material is a solid, handle it carefully to minimize the creation of airborne dust.

• Use appropriate tools: Use spatulas and other tools appropriate for handling solids or viscous liquids.

• Maintain good housekeeping: Clean up any spills immediately and keep the work area tidy.

• Wash hands thoroughly: Always wash your hands with soap and water after handling the chemical, even if you were wearing gloves.[4]

Step 3: Post-Experiment Procedures and Disposal

• Decontamination: Clean all glassware and equipment that came into contact with the chemical.

• Waste Segregation: All waste contaminated with [3,4,5-Tris(dodecyloxy)phenyl]methanol, including gloves, disposable labware, and contaminated absorbent materials, should be collected in a designated, labeled hazardous waste container.[6]

• Disposal: The primary method for the disposal of non-halogenated organic waste is high-temperature incineration by a licensed hazardous waste disposal company.[7] Contact your institution's EHS department to arrange for proper disposal in accordance with local, state, and federal regulations.[5][6]

Emergency Procedures

Spill Response:

• Evacuate: If a significant spill occurs, evacuate the immediate area.

• Alert: Notify your supervisor and your institution's EHS department.

• Assess: From a safe distance, assess the extent of the spill.

• Contain: If it is safe to do so, contain the spill using an inert absorbent material such as sand or vermiculite.

• Clean-up: Wearing appropriate PPE, carefully collect the absorbed material and place it in a sealed container for hazardous waste.[6]

First Aid:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water. Seek medical attention if irritation develops.[5]

• Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration. Seek medical attention.[5]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them a small amount of water to drink. Seek immediate medical attention.[5]

Visualizing the PPE Selection Process

The following diagram illustrates the decision-making process for selecting the appropriate level of Personal Protective Equipment when handling [3,4,5-Tris(dodecyloxy)phenyl]methanol.

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